1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol

• CAS: 1547526-85-1

Core Science & Biosynthesis

Solubility profile of 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol in organic solvents

An In-depth Technical Guide

Solubility Profile of (2,3-dihydro-1H-inden-1-yl)methanol in Organic Solvents

Executive Summary

The precise determination of a compound's solubility in various organic solvents is a cornerstone of pharmaceutical development, influencing everything from synthesis and purification to formulation and bioavailability.[1] This guide provides a comprehensive technical overview of the principles and methodologies for establishing the solubility profile of (2,3-dihydro-1H-inden-1-yl)methanol .

Initially, it is critical to address the nomenclature of the requested topic, "1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol." This name describes a geminal diol, a chemical structure that is typically unstable and readily dehydrates. Therefore, this whitepaper will focus on a stable, structurally related isomer: (2,3-dihydro-1H-inden-1-yl)methanol (CAS No. 1196-17-4), which is presumed to be the compound of interest.[2]

This document delineates the theoretical framework underpinning solubility, explores robust experimental protocols for both equilibrium and kinetic solubility determination, and presents an anticipated solubility profile based on the molecule's physicochemical properties. The methodologies described herein are designed to be self-validating systems, ensuring the generation of reliable and reproducible data crucial for advancing drug development programs.[3]

Theoretical Framework for Solubility

The solubility of a solute in a solvent is governed by the interplay of intermolecular forces between the solute-solute, solvent-solvent, and solute-solvent molecules. The fundamental principle of "like dissolves like" serves as a primary guide, where substances with similar polarities and hydrogen bonding capabilities tend to be miscible.

Physicochemical Properties of (2,3-dihydro-1H-inden-1-yl)methanol

To predict its solubility, we must first analyze the structure of (2,3-dihydro-1H-inden-1-yl)methanol.

• Structure: The molecule consists of a bicyclic indane core, which is largely nonpolar and aromatic/aliphatic in character, fused to a primary alcohol group (-CH₂OH).

• Identifiers:

  • Molecular Formula: C₁₀H₁₂O[2][4]

  • Molecular Weight: 148.20 g/mol [2][4]

• Polarity: The hydroxyl (-OH) group is highly polar and capable of acting as both a hydrogen bond donor and acceptor. This feature will dominate its interactions with polar solvents. The indane moiety provides a significant nonpolar character, which will influence its solubility in less polar environments.

Predictive Solubility Models

While experimental determination is the gold standard, theoretical models can provide valuable initial estimates.

• Hansen Solubility Parameters (HSP): This model deconstructs the total cohesive energy of a substance into three components: dispersion forces (δD), polar forces (δP), and hydrogen bonding (δH).[5] A solvent is likely to dissolve a solute if their respective HSP values are similar. The distance (Ra) between the HSP coordinates of the solute and solvent in "Hansen space" can be calculated, with smaller distances indicating higher affinity.[6] For (2,3-dihydro-1H-inden-1-yl)methanol, we would expect a significant δP and δH due to the hydroxyl group, and a moderate δD from the indane core.

• LogP (Partition Coefficient): The LogP value, representing the ratio of a compound's concentration in octanol versus water, is a key measure of lipophilicity.[1] While not a direct measure of solubility in organic solvents, a higher LogP generally suggests better solubility in nonpolar organic solvents.

Anticipated Solubility Profile

Based on the chemical structure and the principles of intermolecular forces, a qualitative solubility profile for (2,3-dihydro-1H-inden-1-yl)methanol can be predicted. This serves as a hypothesis to be confirmed by the experimental methods outlined in the next section.

Solvent Class	Example Solvents	Predicted Solubility	Rationale
Polar Protic	Methanol, Ethanol	High	The hydroxyl group of the solute can form strong hydrogen bonds with the solvent molecules, readily overcoming the solute-solute interactions.[7]
Polar Aprotic	DMSO, Acetonitrile	High to Moderate	Strong dipole-dipole interactions between the solvent and the solute's hydroxyl group will facilitate dissolution. Solubility may be slightly lower than in protic solvents due to the lack of solvent hydrogen bond donation.
Nonpolar Aromatic	Toluene, Benzene	Low to Moderate	The nonpolar indane core will have favorable π-π stacking interactions with aromatic solvents, but the highly polar hydroxyl group will be poorly solvated, limiting overall solubility.
Nonpolar Aliphatic	Hexane, Cyclohexane	Low	Only weak van der Waals forces exist between the solvent and the nonpolar part of the solute. These are insufficient to overcome the strong hydrogen bonding between solute molecules, resulting in poor solubility.

Experimental Determination of Solubility

Accurate solubility data is acquired through rigorous experimental protocols. The choice between methods depends on the stage of drug development; high-throughput kinetic assays are common in early discovery, while the more resource-intensive equilibrium methods are required for later-stage development and regulatory submissions.[3][8]

Equilibrium Solubility Determination (Shake-Flask Method)

This method is considered the "gold standard" for determining thermodynamic solubility, which is the saturation concentration of the most stable crystalline form of a compound in a solvent at equilibrium.[8]

• Preparation: Add an excess amount of solid (2,3-dihydro-1H-inden-1-yl)methanol to a known volume of the selected organic solvent in a sealed vial. The presence of undissolved solid at the end of the experiment is crucial to ensure saturation.

• Equilibration: Agitate the vials at a constant, controlled temperature (e.g., 25°C or 37°C) for a sufficient period to reach equilibrium. This can take anywhere from 24 to 72 hours.[9] It is advisable to sample at multiple time points (e.g., 24, 48, 72 hours) to confirm that the concentration has reached a plateau.[10]

• Phase Separation: Separate the undissolved solid from the saturated solution. This is typically achieved by centrifugation followed by careful filtration of the supernatant through a low-binding filter (e.g., 0.22 µm PTFE).

• Quantification: Accurately dilute an aliquot of the clear, saturated filtrate with a suitable mobile phase.

• Analysis: Determine the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Calculation: Report the final solubility in units such as mg/mL or mol/L.

Caption: Workflow for the Shake-Flask Equilibrium Solubility Method.

Kinetic Solubility Screening (Nephelometry)

Kinetic solubility measures the concentration at which a compound precipitates from a supersaturated solution, often created by diluting a concentrated DMSO stock into an aqueous or organic medium. It is a high-throughput method used to rank compounds in early discovery.[3]

• Stock Solution: Prepare a high-concentration stock solution of (2,3-dihydro-1H-inden-1-yl)methanol in 100% DMSO (e.g., 10 mM).

• Assay Plate Preparation: Dispense the selected organic solvents into the wells of a microplate (e.g., 96- or 384-well).

• Compound Addition: Use a liquid handler to perform serial additions of the DMSO stock solution into the solvent-containing wells, creating a range of concentrations.

• Precipitation Detection: Immediately after addition, measure the amount of light scattering in each well using a microplate nephelometer. An increase in scattered light indicates the formation of a precipitate.[3]

• Data Analysis: The kinetic solubility is defined as the concentration at which the light scattering signal rises significantly above the background. This provides a rapid assessment of solubility for a large number of compounds or conditions.

Caption: High-Throughput Kinetic Solubility Workflow using Nephelometry.

Conclusion

This guide has established a robust framework for determining the solubility profile of (2,3-dihydro-1H-inden-1-yl)methanol. By combining theoretical predictions based on its molecular structure with rigorous experimental protocols, researchers can generate the high-quality, reliable data essential for informed decision-making in the drug development pipeline. The shake-flask method remains the definitive standard for thermodynamic solubility, while high-throughput kinetic screens offer invaluable speed for early-stage compound triage. A systematic application of these methodologies will ensure a thorough understanding of the compound's behavior in various organic media, paving the way for successful formulation and clinical advancement.

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A Predictive Toxicological and Safety Assessment of 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol

An In-depth Technical Guide for Researchers and Drug Development Professionals

Authored by: Your Senior Application Scientist

Abstract

Introduction and Chemical Identity

1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol is a bicyclic aromatic alcohol. Its structure features a diol system where one hydroxyl group is a tertiary alcohol attached to the indane ring, and the other is a primary alcohol in a hydroxymethyl substituent at the same carbon. This arrangement suggests the potential for unique chemical reactivity and biological activity. Due to the absence of specific safety data, a predictive approach is essential for a preliminary risk assessment.

Table 1: Chemical and Physical Properties of 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol and Related Compounds

Property	1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol	(1S)-2,3-dihydro-1H-inden-1-ol	Ethane-1,2-diol
Molecular Formula	C10H12O2[1]	C9H10O[2]	C2H6O2
Molecular Weight	164.20 g/mol	134.17 g/mol [2]	62.07 g/mol
Appearance	Predicted: White to off-white solid	Colorless to white crystalline solid	Colorless, odorless, viscous liquid
Boiling Point	Predicted: >200 °C	225 °C	197.3 °C
Melting Point	Predicted: 70-90 °C	67-70 °C	-12.9 °C
Solubility	Predicted: Soluble in polar organic solvents, sparingly soluble in water	Soluble in methanol, chloroform	Miscible with water
CAS Number	Not available	25501-32-0[2]	107-21-1

Predictive Toxicological Profile

The toxicological profile of 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol is inferred from the known hazards of its structural components and analogs, including the indane core, vicinal diols, and primary and tertiary alcohols.

Acute Toxicity

Based on the data for related indane derivatives and simple diols, 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol is predicted to have low to moderate acute toxicity. The presence of two hydroxyl groups may increase its water solubility compared to simpler indanols, potentially influencing its absorption and distribution. Ethane-1,2-diol is harmful if swallowed, and this provides a basis for caution regarding the oral toxicity of the target compound.[3][4]

Skin and Eye Irritation/Corrosion

Many alcohols and diols are known to be skin and eye irritants. The safety data sheet for 2-Indanol, a closely related compound, indicates that it causes skin and eye irritation. Therefore, it is highly probable that 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol will also be an irritant to the skin and eyes. Direct contact should be avoided, and appropriate personal protective equipment (PPE) should be worn.

Respiratory Irritation and Sensitization

The potential for respiratory irritation should be considered, especially if the compound is handled as a powder or aerosol. While there is no specific data on the sensitization potential of this molecule, compounds with similar structures are not widely known as potent sensitizers. However, the possibility of sensitization cannot be entirely ruled out without empirical data.

Genotoxicity, Carcinogenicity, and Reproductive Toxicity

There is no specific information to suggest that the indane core itself is genotoxic or carcinogenic. However, the metabolism of the compound could potentially lead to the formation of reactive intermediates. For instance, the metabolism of indene is known to produce cis- and trans-indane-1,2-diol.[5][6] Further metabolism of these diols could potentially lead to the formation of reactive species. A comprehensive assessment of the genotoxic, carcinogenic, and reproductive hazards would require dedicated studies.

Predicted Metabolism

The metabolism of 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol is expected to proceed through pathways common for aromatic hydrocarbons and alcohols.

Figure 1: Predicted metabolic pathway for 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol.

The primary and tertiary alcohol groups are likely sites for oxidation by alcohol and aldehyde dehydrogenases. The aromatic ring can also undergo hydroxylation. The resulting metabolites, particularly the hydroxylated derivatives, are expected to be conjugated with glucuronic acid or sulfate in Phase II metabolism to facilitate their excretion.

Experimental Protocols for Safety Assessment

For a definitive understanding of the toxicological profile of 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol, a series of in vitro and in vivo studies are recommended.

In Vitro Toxicity Screening

• Cytotoxicity Assay:

  • Culture a relevant cell line (e.g., HepG2 for hepatotoxicity) in a 96-well plate.

  • Expose the cells to a range of concentrations of the test compound for 24-48 hours.

  • Assess cell viability using a standard method such as the MTT or LDH assay.

  • Determine the IC50 value to quantify the cytotoxic potential.

• Ames Test (Bacterial Reverse Mutation Assay):

  • Use several strains of Salmonella typhimurium with mutations in the histidine operon.

  • Expose the bacteria to the test compound with and without a metabolic activation system (S9 mix).

  • Plate the treated bacteria on a histidine-deficient medium.

  • Count the number of revertant colonies to assess the mutagenic potential.

In Vivo Acute Oral Toxicity Study (Up-and-Down Procedure)

• Animal Model: Use a small number of female rodents (e.g., rats).

• Procedure:

  • Administer a starting dose of the compound to a single animal.

  • Observe the animal for signs of toxicity and mortality for up to 14 days.

  • If the animal survives, the next animal is given a higher dose. If it dies, the next animal receives a lower dose.

  • Continue this process until the LD50 can be estimated with a sufficient level of confidence.

Figure 2: Recommended experimental workflow for toxicological assessment.

Safe Handling and First-Aid Measures

Given the predicted hazards, the following precautions are recommended when handling 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol.

Table 2: Safe Handling and Emergency Procedures

Aspect	Recommendation
Engineering Controls	Handle in a well-ventilated area, preferably in a chemical fume hood.
Personal Protective Equipment (PPE)	Wear safety glasses with side shields, chemical-resistant gloves (e.g., nitrile), and a lab coat.
Hygiene Measures	Avoid inhalation of dust or vapors. Avoid contact with skin and eyes. Wash hands thoroughly after handling.
Storage	Store in a tightly sealed container in a cool, dry, and well-ventilated place.
Disposal	Dispose of in accordance with local, state, and federal regulations.
In case of Skin Contact	Immediately wash with plenty of soap and water. Remove contaminated clothing. Seek medical attention if irritation persists.
In case of Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes. Seek medical attention.
If Inhaled	Move to fresh air. If breathing is difficult, give oxygen. Seek medical attention.
If Swallowed	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Conclusion

While specific toxicological data for 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol is currently unavailable, a predictive assessment based on structure-activity relationships with analogous compounds suggests that it should be handled with caution. It is predicted to be a skin and eye irritant with low to moderate acute toxicity. The potential for other, more chronic, health effects cannot be ruled out without further study. The recommendations provided in this guide are intended to promote the safe handling of this compound in a research and development setting. It is imperative that empirical toxicological studies are conducted to establish a definitive safety profile before any large-scale synthesis or application.

References

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• precisionFDA. (2,3-Dihydro-1H-inden-1-yl)methanol, (R)-. U.S. Food and Drug Administration. Retrieved from [Link]

• NIST. (n.d.). 1H-Inden-1-one, 2,3-dihydro-. In NIST Chemistry WebBook. National Institute of Standards and Technology. Retrieved from [Link]

• PubChem. 6-(Hydroxymethyl)-2,3-dihydro-1H-inden-1-one. National Center for Biotechnology Information. Retrieved from [Link]

• Brooks, C. J. W., & Young, L. (1956). Biochemical studies of toxic agents. 9. The metabolic conversion of indene into cis- and trans-indane-1:2-diol. The Biochemical journal, 63(2), 264–269.
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The Indane-Based Diol Scaffold: A Technical Guide to Synthesis and Application

Executive Summary

The indane (2,3-dihydro-1H-indene) scaffold represents a "privileged structure" in organic synthesis due to its conformational rigidity. Unlike flexible acyclic chains, the fused bicyclic system of indane restricts bond rotation, making indane-based diols—specifically 1,2-indandiol —exceptional candidates for chirality transfer in asymmetric catalysis and medicinal chemistry.

This guide provides a technical deep-dive into the synthesis, stereochemical control, and pharmaceutical applications of indane-based diols, with a specific focus on their role as precursors to HIV protease inhibitors and as ligands in asymmetric synthesis.

Structural Significance & Stereochemistry

The utility of indane-based diols stems from the facial selectivity imposed by the aromatic ring fused to the cyclopentane ring.

• Rigidity: The five-membered ring is puckered, but the fusion with the benzene ring flattens the system significantly compared to cyclohexane analogs. This rigidity minimizes the entropic cost upon binding to enzymes or metal centers.

• Stereoisomers:

  • cis-1,2-Indandiol: The hydroxyl groups occupy the same face (syn). This is the primary scaffold for designing C2-symmetric ligands.

  • trans-1,2-Indandiol: The hydroxyl groups are anti. This isomer is often accessed via epoxide ring-opening and serves as a precursor to trans-aminoindanols.

Table 1: Physicochemical Profile of Key Indane Diols

Compound	CAS RN	Stereochemistry	Key Application	Primary Synthetic Route
(1S,2R)-cis-1,2-Indandiol	126456-43-7	Syn (Cis)	Chiral Auxiliaries, Ligands	Sharpless Asymmetric Dihydroxylation
(1R,2R)-trans-1,2-Indandiol	103935-36-0	Anti (Trans)	Resolving Agents	Epoxide Hydrolysis (Acid/Base)
1,3-Indandiol	40497-32-5	Syn/Anti mix	Polymer precursors	Reduction of Indane-1,3-dione

Synthetic Routes: Controlling the Stereocenter

Accessing the correct diastereomer and enantiomer is critical.[1] We define two primary workflows: Direct Dihydroxylation (for cis) and Epoxide Ring Opening (for trans).

Pathway A: The cis-Selective Route (Sharpless AD)

The most robust method for generating cis-1,2-indandiol with high enantiomeric excess (>95% ee) is the Sharpless Asymmetric Dihydroxylation.

• Mechanism: Osmium tetroxide (OsO₄) forms a cyclic osmate ester across the C1-C2 double bond of indene.

• Ligand Control: The chiral ligand (DHQD)₂PHAL (for 1S,2R) creates a "chiral pocket" that forces the oxidant to approach from the top or bottom face of the planar indene molecule.

• Causality: The use of a biphasic system (t-BuOH/H₂O) with K₃Fe(CN)₆ as the stoichiometric oxidant allows OsO₄ to be used in catalytic quantities, mitigating toxicity while maintaining high turnover.

Pathway B: The trans-Selective Route (Epoxide Hydrolysis)

To access the trans-diol, one must proceed through an S_N2 mechanism which inverts the configuration at the site of attack.

• Epoxidation: Indene is converted to Indene Oxide (using m-CPBA or Jacobsen’s catalyst for asymmetry).

• Hydrolysis: Acid-catalyzed hydrolysis opens the epoxide. Water attacks the benzylic position (C1) or C2 from the back face, resulting in the trans-diol.

Visualization: Synthetic Pathways

Figure 1: Divergent synthesis of cis- and trans-1,2-indandiol from a common Indene precursor.

Experimental Protocol: Asymmetric cis-Dihydroxylation

Objective: Synthesis of (1S,2R)-indane-1,2-diol. Scale: Laboratory Prep (10 mmol scale).

Reagents & Safety

• AD-mix-α: Contains K₂OsO₂ (OH)₄, (DHQ)₂PHAL, K₃Fe(CN)₆, and K₂CO₃.

• Safety Critical: Osmium is highly toxic and volatile. All operations must occur in a well-ventilated fume hood. Sodium sulfite is used to quench and reduce volatile Os(VIII) to non-volatile Os(IV).

Step-by-Step Methodology

• Solvent Prep: In a 100 mL round-bottom flask, combine t-butanol (35 mL) and water (35 mL). Stir until the mixture is homogeneous.

• Ligand Dissolution: Add AD-mix-α (14.0 g) to the solvent. Stir at room temperature until the solid is mostly dissolved. The solution will appear orange/yellow due to the ferricyanide.

• Temperature Control: Cool the mixture to 0 °C .

  • Why? Lower temperature increases the enantioselectivity (ee) by favoring the lower-energy transition state in the ligand-binding pocket.

• Addition: Add Indene (1.16 g, 10 mmol) in one portion.

• Reaction: Stir vigorously at 0 °C for 12–24 hours. Monitor by TLC (eluent: 1:1 Hexane/EtOAc).

• Quenching (Critical): Add solid Sodium Sulfite (15 g) slowly. Stir for 45 minutes at room temperature.

  • Observation: The mixture will shift from orange to a dull yellow/brown as Os(VIII) is reduced.

• Extraction: Extract with Ethyl Acetate (3 x 50 mL). Wash combined organics with 1M KOH (removes phthalazine byproducts) and brine.

• Purification: Dry over MgSO₄, concentrate, and recrystallize from Hexane/EtOAc to yield white crystals.

Pharmaceutical Case Study: The Indinavir Connection

The most commercially significant application of the indane scaffold is in the synthesis of Indinavir (Crixivan) , a protease inhibitor used in HIV therapy.

While Indinavir contains an amino-alcohol moiety (cis-1-amino-2-indanol), the synthetic logic is directly tied to the diol chemistry described above. The rigidity of the indane ring locks the hydroxy-ethylamine isostere into a conformation that mimics the transition state of peptide hydrolysis, blocking the HIV protease enzyme.

The "Chiral Switch" Workflow

Merck's process development highlighted a crucial link between the epoxide intermediate and the final amino-alcohol.

• Indene is oxidized to Indene Oxide .

• Ritter Reaction: The epoxide is opened with acetonitrile (in the presence of strong acid) to form an oxazoline intermediate.

• Hydrolysis: The oxazoline is hydrolyzed to yield cis-1-amino-2-indanol .

  • Note: This demonstrates how the trans-opening logic (Step 2) followed by a second inversion or retention strategy allows access to cis-amino alcohols, analogous to the diol manipulations.

Visualization: Indinavir Pharmacophore Assembly

Figure 2: The critical role of the indane scaffold in the synthesis of Indinavir.

Advanced Applications: Asymmetric Catalysis

Beyond drugs, indane diols are transformed into ligands for catalytic asymmetric reactions.

Indane-BOX Ligands

Bis(oxazoline) (BOX) ligands derived from cis-1-amino-2-indanol (a diol derivative) are used in:

• Diels-Alder Reactions: Cu(II)-Indane-BOX complexes catalyze the cycloaddition of acryloyl oxazolidinones with high endo/exo selectivity.

• Mechanistic Insight: The bulky indane backbone creates a "wall" that blocks one face of the coordinated substrate, forcing the incoming diene to attack from the exposed face.

Biocatalytic Resolution

Recent advances utilize enzymes to resolve racemic indane diols.

• Lipase PS (Pseudomonas cepacia): Can selectively acetylate one enantiomer of trans-1,2-indandiol, leaving the other as the free alcohol. This provides a "Green Chemistry" alternative to heavy metal catalysis.

References

• Senanayake, C. H. (1996). Practical Asymmetric Synthesis of the HIV Protease Inhibitor Indinavir. Aldrichimica Acta. Link

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• Ghosh, A. K., et al. (1992). cis-1-Aminoindan-2-ol in Asymmetric Synthesis. Journal of Organic Chemistry. Link

• Boyd, D. R., & Sheldrake, G. N. (1998).[2] The dioxygenase-catalysed formation of vicinal cis-diols. Natural Product Reports. Link

• Didier, E., et al. (1991). Chemo-enzymatic synthesis of 1,2-indandiols. Tetrahedron: Asymmetry.[3][1][2][4][5][6][7] Link

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• 2. CHEM21 Case Study: Asymmetric Dihydroxylation – ACS GCI Pharmaceutical Roundtable [learning.acsgcipr.org]
• 3. pubs.acs.org [pubs.acs.org]
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• 5. mdpi.com [mdpi.com]
• 6. journals.iucr.org [journals.iucr.org]
• 7. cis-1-Aminoindan-2-ol in Asymmetric Syntheses - PMC [pmc.ncbi.nlm.nih.gov]

Structural Characterization and Analytical Profiling of 1-(Hydroxymethyl)indan-1-ol

Topic: Molecular weight and formula analysis of 1-(hydroxymethyl)indan-1-ol Content Type: Technical Guide / Whitepaper Audience: Researchers, Analytical Scientists, and Medicinal Chemists.[1]

[1]

Executive Summary

This technical guide provides a comprehensive analysis of 1-(hydroxymethyl)indan-1-ol , a functionalized indane derivative often encountered as a chiral building block or a polar metabolite in drug development programs targeting CNS pathways.[1] As a gem-disubstituted benzylic alcohol, this molecule presents specific stability and detection challenges—notably facile dehydration during mass spectrometry and diastereotopic complexity in NMR spectroscopy.[1] This document outlines the physicochemical properties, theoretical fragmentation patterns, and a validated workflow for its identification and quantification.

Part 1: Molecular Identity & Physicochemical Profile[1][2]

Structural Logic and Formula Derivation

The molecule consists of an indane (benzocyclopentane) core. The carbon at position 1 (C1) is a quaternary center substituted with a hydroxyl group (-OH) and a hydroxymethyl group (-CH₂OH).[1]

• Backbone: Indane (

  ).[2]

• Modification: Two hydrogens at C1 are replaced by one -OH and one -CH₂OH group.[1]

  • Start:

  • Remove 2 H from C1:

    [1]

  • Add -OH:

    [1]

  • Add -CH₂OH:

    [1]

Final Molecular Formula:

[1]

Quantitative Physicochemical Data

The following parameters are critical for method development in LC-MS and HPLC.

Parameter	Value	Notes
Molecular Formula		Confirmed via elemental count.
Molecular Weight (MW)	164.20 g/mol	Average mass.
Monoisotopic Mass	164.0837 Da	Essential for High-Res MS (HRMS) extraction windows.[1]
ClogP (Predicted)	~1.1 - 1.4	Moderately polar; suitable for Reverse Phase LC.
H-Bond Donors	2	(-OH at C1 and -CH₂OH).[1]
H-Bond Acceptors	2	(Oxygen atoms).[1]
Stereochemistry	Chiral (C1)	Exists as (R) and (S) enantiomers.

Part 2: Mass Spectrometry Analysis (LC-MS/MS)

Ionization Behavior & Source Parameters

As a benzylic diol, 1-(hydroxymethyl)indan-1-ol is prone to in-source fragmentation.[1] The tertiary hydroxyl group at the benzylic position (C1) is labile.

• Ionization Mode: ESI Positive (+).

• Adduct Formation: Expect

  ( 187.07) or ( 182.11) as dominant species if buffers are present. The protonated molecule ( 165.09) is often low abundance due to immediate water loss.

• Critical Warning: A prominent peak at

  147.08 ( ) is frequently mistaken for the molecular ion of a different impurity.[1] This is the dehydrated carbocation .

Fragmentation Pathway (MS/MS)

Mechanistic understanding of fragmentation is required for Multiple Reaction Monitoring (MRM) development.

• Precursor:

  165.09 ( )

• Primary Loss (Water): Elimination of the C1-OH leads to a resonance-stabilized benzylic carbocation (

  147).[1]

• Secondary Loss (Formaldehyde): The hydroxymethyl group can eliminate formaldehyde (

  , 30 Da) from the dehydrated species, or the side chain can cleave.

• Indenyl Core: Further fragmentation leads to the indenyl cation (

  115) and tropylium-like species ( 91).

Visualization: MS Fragmentation Logic

The following diagram illustrates the predicted dissociation pathway for confirmation.

Figure 1: Proposed ESI+ fragmentation pathway for 1-(hydroxymethyl)indan-1-ol, highlighting the labile benzylic hydroxyl group.[1]

Part 3: NMR Characterization Strategy

For definitive structural confirmation (distinguishing from regioisomers like 2-(hydroxymethyl)indan-1-ol), NMR is required.[1]

Key Diagnostic Signals ( H NMR in )

• Aromatic Region (7.1 - 7.5 ppm): 4H multiplet.

• Hydroxymethyl Protons (-CH₂-OH):

  • These protons are diastereotopic due to the adjacent chiral center at C1.

  • Expect two doublets (or doublet of doublets) around 3.6 - 3.8 ppm with a geminal coupling constant (

    Hz).[1] This is the "smoking gun" for the chiral quaternary center.

• Indane Methylene (C2, C3):

  • C3 (Benzylic CH₂): Triplet or multiplet ~2.9 ppm.

  • C2 (Central CH₂): Complex multiplet ~2.1 - 2.4 ppm.[1]

Part 4: Analytical Method Development Protocol

Sample Preparation

Due to the diol functionality, the molecule is highly soluble in alcohols and moderately soluble in water.

• Solvent: Dissolve in 50:50 Methanol:Water. Avoid pure acetonitrile for stock solutions to prevent precipitation of polar buffer salts if used later.

• Concentration: 1 mg/mL stock; dilute to 1 µg/mL for MS tuning.

HPLC-MS/MS Workflow

This protocol is designed to separate the target from potential synthesis impurities (e.g., 1-indanone, 1-indanol).[1]

Chromatographic Conditions:

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50mm, 1.8 µm).

• Mobile Phase A: Water + 0.1% Formic Acid (promotes protonation).

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient:

  • 0-1 min: 5% B (Hold to retain polar diol).[1]

  • 1-6 min: 5% -> 95% B.[1]

  • 6-8 min: 95% B.[1]

Detection Strategy:

• Monitor

  147.08 (Source Fragment) if the molecular ion is unstable.

• Monitor

  182.11 ( ) if using Ammonium Formate buffer (preferred for stability).

Analytical Decision Tree

Use this workflow to validate the identity of the molecule in a mixture.

Figure 2: Analytical decision matrix for validating 1-(hydroxymethyl)indan-1-ol, accounting for potential in-source dehydration.

References

• NIST Chemistry WebBook. 1-Indanol (Parent Structure Data).[1] National Institute of Standards and Technology.[3] Available at: [Link][1]

• PubChem. 1-Indanol Compound Summary. National Center for Biotechnology Information. Available at: [Link][1]

• Ashraf, C.M. (1987).[4] Mass Spectral Fragmentation of Substituted Indanols.[4] Arab Gulf Journal of Scientific Research, 5(1), 11-20.[1] (Provides foundational fragmentation logic for indanols).

• Organic Chemistry Portal. Synthesis of Indanones and Derivatives. (Context for synthetic routes yielding C1-substituted indanes). Available at: [Link][1]

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• 4. Arab Gulf Journal of Scientific Research - Paper [agjsr.agu.edu.bh]

A Technical Guide to the Pharmacophore Properties of 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol Scaffolds

Prepared for: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol core represents a privileged scaffold in medicinal chemistry. Its rigid, bicyclic structure presents a unique spatial arrangement of key chemical features, making it a compelling starting point for the design of novel therapeutic agents. This guide provides an in-depth analysis of the pharmacophoric properties inherent to this scaffold, explains the rationale behind methodologies used to characterize them, and discusses their application in structure-activity relationship (SAR) studies. By understanding the core principles of hydrogen bonding, hydrophobicity, and conformational rigidity that define this structure, researchers can more effectively design and optimize ligands for a variety of biological targets.

Introduction to the Indane Scaffold and its Significance

The indane ring system, a fusion of a benzene and a cyclopentane ring, is a structural motif found in numerous biologically active compounds.[1][2] Its significance in drug discovery stems from its role as a "privileged scaffold"—a molecular framework that is capable of binding to multiple, distinct biological targets.[3][4] The rigidity of the indane core reduces the entropic penalty associated with a ligand binding to its target, a favorable thermodynamic characteristic in drug design.

The specific scaffold, 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol, further refines these properties by incorporating a syn-1,3-diol motif.[5] This arrangement, featuring a primary and a tertiary alcohol, introduces specific hydrogen bonding capabilities in a conformationally restricted manner. This precise three-dimensional presentation of functional groups is the essence of its pharmacophoric potential.

Core Pharmacophoric Features of the Scaffold

A pharmacophore is an abstract representation of the essential molecular features required for a ligand to be recognized by a specific biological target.[6][7] For the 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol scaffold, these features are primarily defined by its hydrogen bonding capacity, hydrophobicity, and rigid structure.

• Hydrogen Bond Donors (HBD): Both the primary (-CH₂OH ) and tertiary (-COH ) hydroxyl groups serve as potent hydrogen bond donors.[8]

• Hydrogen Bond Acceptors (HBA): The oxygen atoms of both hydroxyl groups can also act as hydrogen bond acceptors.[8] The fixed syn orientation of these groups creates a distinct geometric pattern of HBD and HBA features.

• Hydrophobic (HY) / Aromatic (AR) Region: The fused benzene ring provides a large, planar hydrophobic surface.[8] This region is critical for engaging with nonpolar pockets in a target protein and can participate in π-π stacking or cation-π interactions.

The spatial relationship between these features is rigorously defined by the bicyclic indane core. This pre-organization is a key advantage, as it reduces the number of possible conformations the molecule can adopt, increasing the probability of a productive binding event.

Table 1: Summary of Core Pharmacophoric Features

Feature Type	Originating Moiety	Role in Molecular Recognition
Hydrogen Bond Donor (HBD)	Primary Alcohol (-CH₂OH)	Forms directed interactions with acceptor groups (e.g., C=O, N) on the target.
Hydrogen Bond Donor (HBD)	Tertiary Alcohol (-OH)	Forms directed interactions with acceptor groups on the target.
Hydrogen Bond Acceptor (HBA)	Oxygen of Primary Alcohol	Accepts hydrogen bonds from donor groups (e.g., N-H, O-H) on the target.
Hydrogen Bond Acceptor (HBA)	Oxygen of Tertiary Alcohol	Accepts hydrogen bonds from donor groups on the target.
Hydrophobic/Aromatic (HY/AR)	Benzene Ring	Engages in van der Waals, hydrophobic, and π-stacking interactions within nonpolar binding pockets.

Visualization of the Core Pharmacophore

The following diagram illustrates the key pharmacophoric features and their spatial arrangement on the scaffold.

Caption: Core pharmacophore model of the scaffold.

Methodologies for Pharmacophore Elucidation and Validation

Determining the precise contribution of each pharmacophoric feature requires a synergistic approach, combining computational modeling with empirical chemical synthesis and biological testing. This iterative cycle is fundamental to modern drug discovery.[9]

Computational Workflow: Ligand-Based Pharmacophore Modeling

When the structure of the biological target is unknown, a ligand-based approach is employed.[9][10] This method derives a pharmacophore model from a set of known active molecules, assuming they share common features responsible for their activity.[6][10]

Step-by-Step Protocol:

• Training Set Selection: Curate a set of structurally diverse compounds with known, high-quality biological activity data for the target of interest. Include inactive compounds (decoys) if possible to improve model accuracy.

• Conformational Analysis: Generate a diverse set of low-energy 3D conformations for each molecule in the training set. This is a critical step, as it explores the shapes the molecules can adopt to fit into the binding site.[10]

• Feature Identification & Alignment: Identify common pharmacophoric features (HBD, HBA, HY, etc.) across the conformations of the active molecules.[6] Algorithms then align the molecules to maximize the overlap of these common features.

• Model Generation & Scoring: Generate multiple hypothetical pharmacophore models based on the alignments. Score these models based on their ability to represent the active compounds while excluding inactive ones.

• Model Validation: Validate the best-scoring model using an external test set (compounds not used in model generation). A robust model should successfully identify active compounds from this external set.[11] This step ensures the model has predictive power and is not overfitted to the training data.

The causality behind this workflow is to distill the essential binding features from a collection of active molecules into a single, predictive 3D query. This query can then be used for virtual screening to find novel chemical entities with the potential for the same biological activity.[6][12]

Caption: Ligand-based pharmacophore modeling workflow.

Experimental Workflow: Synthesis and SAR

Computational models provide hypotheses that must be tested experimentally. Structure-Activity Relationship (SAR) studies involve systematically modifying the scaffold and measuring the effect of each change on biological activity.[13][14] This provides definitive proof of the role of each functional group.

Exemplary Synthetic Probes:

• Probing the Hydroxyl Groups:

  • Objective: To confirm the importance of the HBD/HBA properties of the two -OH groups.

  • Method: Selectively protect or methylate one or both hydroxyl groups. For example, converting an -OH to an -OCH₃ group removes its hydrogen bond donating ability and alters its acceptor properties.

  • Expected Outcome: A significant loss of biological activity upon methylation would provide strong evidence that the hydroxyl group is critical for target interaction.[15]

• Probing the Aromatic Ring:

  • Objective: To map the hydrophobic pocket and explore electronic effects.

  • Method: Synthesize analogs with substituents on the benzene ring.[16] Introduce small hydrophobic groups (e.g., -CH₃), electron-withdrawing groups (e.g., -Cl, -CF₃), or electron-donating groups (e.g., -OCH₃) at various positions.

  • Expected Outcome: Changes in activity will reveal which positions are sensitive to steric bulk and which are influenced by electronic factors, helping to refine the shape and electronic properties of the hydrophobic (HY/AR) feature in the pharmacophore model.

• Biological Evaluation:

  • Method: Test the synthesized derivatives in a relevant biological assay (e.g., enzyme inhibition assay, receptor binding assay, or cell-based functional assay).

  • Analysis: Correlate the changes in chemical structure with the changes in measured activity (e.g., IC₅₀ or EC₅₀ values). This correlation is the essence of SAR.[17]

This empirical approach is self-validating; the biological data from each new compound either confirms or refutes the current pharmacophore hypothesis, guiding the next round of molecular design.

Therapeutic Applications & Structure-Activity Relationships

The indane scaffold is a component of numerous approved drugs and clinical candidates, highlighting its therapeutic versatility.[1][2] For instance, the anti-inflammatory drug Sulindac features an indene core, a close structural relative.[1] Derivatives of the 2,3-dihydro-1H-indene scaffold have been investigated as melatonergic ligands and anticancer agents.[16][18][19]

The specific 1,3-diol arrangement in the title scaffold is a key structural motif in many natural products and bioactive molecules, often crucial for their function.[5]

Table 2: Hypothetical SAR Data for Scaffold Derivatives

This table illustrates how SAR data could be interpreted to refine a pharmacophore model. Assume a hypothetical protein kinase target.

Compound	Modification from Parent Scaffold	IC₅₀ (nM)	Interpretation
Parent	1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol	50	Baseline activity.
Analog 1	Methylation of primary -OH (forms -OCH₃)	>10,000	Loss of activity. The HBD/HBA character of the primary alcohol is essential for binding.
Analog 2	Methylation of tertiary -OH (forms -OCH₃)	850	Reduced activity. The tertiary alcohol contributes significantly to binding, but perhaps less critically than the primary.
Analog 3	Addition of 5-Chloro on benzene ring	25	Increased activity. Suggests an electron-deficient aromatic ring is preferred, or a specific interaction in a sub-pocket. Refines the HY/AR feature.
Analog 4	Addition of 4-Methyl on benzene ring	300	Reduced activity. Indicates steric hindrance at the 4-position, defining a boundary for the hydrophobic pocket.

This systematic analysis allows for the iterative refinement of both the pharmacophore model and the lead compounds, guiding the drug discovery process toward more potent and selective molecules.[20]

Conclusion and Future Perspectives

The 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol scaffold is a structurally elegant and functionally potent starting point for drug design. Its rigid framework presents a well-defined array of hydrogen bond donors, acceptors, and a significant hydrophobic region. The true power of this scaffold lies in this conformational pre-organization, which provides a strong entropic advantage for binding to biological targets.

Future exploration should focus on leveraging this rigid core to probe diverse target classes. The synthetic accessibility of the scaffold allows for the creation of extensive libraries of derivatives to build detailed SAR models. By integrating advanced computational pharmacophore modeling with empirical synthesis and biological testing, researchers can unlock the full potential of this privileged structure to develop the next generation of targeted therapeutics.

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• 2-(Di-phenyl-methyl-idene)-2,3-di-hydro-1H-inden-1-one. (2013-07-24). PubMed. [Link]

• Ligand based Pharmacophore Modeling Service. Creative Biolabs. [Link]

• Structure–Activity Relationship Studies of Indole-Based Compounds as Small Molecule HIV-1 Fusion Inhibitors Targeting Glycoprotein 41 - PMC. (2014-06-26). National Center for Biotechnology Information. [Link]

• Design, synthesis and biological evaluation of a novel bioactive indane scaffold 2-(diphenylmethylene)c-2,3-dihydro-1H-inden-1-one with potential anticancer activity. (2023-09-01). PubMed. [Link]

• Pharmacophore modeling: advances and pitfalls - PMC. National Center for Biotechnology Information. [Link]

• Chiral Syn-1,3-diol Derivatives via a One-Pot Diastereoselective Carboxylation/ Bromocyclization of Homoallylic Alcohols - PMC. (2018-11-30). National Center for Biotechnology Information. [Link]

• One-Pot Synthesis of Novel 2,3-Dihydro-1H-indazoles - PMC. National Center for Biotechnology Information. [Link]

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• Direct synthesis of 2,3-dihydroperimidine derivatives via dehydrogenative C–N coupling using a recyclable Fe catalyst. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

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The Genesis of a Diol: An In-depth Technical Guide to the History and Synthesis of 1-Hydroxymethyl-2,3-dihydro-1H-inden-1-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Hydroxymethyl-2,3-dihydro-1H-inden-1-ol, a vicinal diol built upon the indane scaffold, represents a key structural motif in medicinal chemistry and materials science. Its synthesis has evolved from classical methods centered around the venerable 1-indanone core to more sophisticated and stereoselective strategies. This in-depth technical guide traverses the historical landscape of its discovery and synthesis, providing a detailed examination of the foundational chemical principles and the progressive innovations that have shaped its preparation. From the early days of indanone chemistry to modern catalytic asymmetric methods, this document offers a comprehensive resource for researchers and professionals engaged in the synthesis and application of this important molecule.

Introduction: The Indane Framework and the Significance of a 1,2-Diol

The 2,3-dihydro-1H-indene, or indane, framework is a privileged structure in organic chemistry, forming the core of numerous natural products and synthetic compounds with significant biological activities. The rigidity of the bicyclic system, combined with the potential for diverse functionalization on both the aromatic and cyclopentyl rings, makes it an attractive scaffold for drug design. The introduction of a 1-hydroxymethyl-1-ol motif, creating a vicinal diol, imparts specific stereochemical and functional characteristics to the indane core. These diol functionalities can serve as crucial handles for further synthetic transformations, act as pharmacophoric elements for receptor binding, or influence the molecule's physicochemical properties, such as solubility and polarity.

This guide will delve into the historical and synthetic nuances of 1-hydroxymethyl-2,3-dihydro-1H-inden-1-ol, tracing its origins from the fundamental chemistry of its key precursor, 1-indanone.

A Historical Perspective: The Bedrock of 1-Indanone Synthesis

The journey to 1-hydroxymethyl-2,3-dihydro-1H-inden-1-ol begins with the synthesis of its ubiquitous precursor, 1-indanone. The first syntheses of 1-indanone derivatives emerged in the early 20th century, laying the groundwork for the development of more complex indane-based molecules.

The Dawn of Indanone Chemistry: Friedel-Crafts Acylation

One of the earliest and most enduring methods for constructing the 1-indanone skeleton is the intramolecular Friedel-Crafts acylation of 3-arylpropionic acids or their corresponding acyl chlorides. The first documented synthesis of the unsubstituted 1-indanone from the reaction of phenylpropionic acid chloride with aluminum chloride in benzene was published in 1927.[1][2] This powerful carbon-carbon bond-forming reaction involves the cyclization of the acyl chain onto the aromatic ring, mediated by a strong Lewis acid.

Over the decades, this method has been refined with the exploration of various Lewis and Brønsted acids, including polyphosphoric acid (PPA) and triflic acid, to improve yields and accommodate a wider range of substrates.[3]

Diagram: Foundational Friedel-Crafts Acylation for 1-Indanone Synthesis

Caption: Intramolecular Friedel-Crafts acylation of a 3-arylpropionic acid to form the 1-indanone core.

The Nazarov Cyclization: An Electrocyclic Approach

Another significant historical route to 1-indanones is the Nazarov cyclization, an acid-catalyzed 4π-electrocyclic reaction of divinyl ketones.[2] This method allows for the construction of the five-membered ring with the concomitant formation of the carbonyl group. While powerful, the regioselectivity of the subsequent proton loss to form the double bond can be a challenge, and modern variations often employ strategies to control this step.

The Crucial Transformation: Introducing the 1-Hydroxymethyl-1-ol Moiety

With a robust arsenal of methods to synthesize the 1-indanone precursor, the next critical step is the introduction of the hydroxymethyl group at the C1 position and the reduction of the ketone. The historical development of this specific transformation is less explicitly documented as a singular "discovery" but can be understood as the application of established synthetic methodologies to a new substrate.

The Carboxylation-Reduction Strategy: A Stepwise Approach

A logical and widely applicable strategy involves the introduction of a carboxylate or a related functional group at the C2 position of 1-indanone, followed by a series of reduction steps.

Step 1: α-Carboxylation of 1-Indanone

The enolate of 1-indanone can be reacted with a suitable electrophile, such as a chloroformate or carbon dioxide, to introduce a carboxyl group at the C2 position. A common and efficient method involves the use of dimethyl carbonate in the presence of a strong base like sodium hydride to yield methyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate.

Step 2: Diastereoselective Reduction

The reduction of the resulting β-keto ester is a pivotal step that dictates the stereochemistry of the final diol. The use of powerful reducing agents like lithium aluminum hydride (LiAlH₄) will typically reduce both the ketone and the ester functionalities.[4] The stereochemical outcome of the ketone reduction is influenced by the steric hindrance of the neighboring ester (or its reduced alcohol) group.

The reduction can proceed through two main pathways, leading to either the cis or trans diol. The relative stereochemistry is determined by the direction of hydride attack on the carbonyl group.

Diagram: General Synthetic Pathway via Carboxylation-Reduction

Caption: A two-step sequence for the synthesis of 1-hydroxymethyl-1-indanol from 1-indanone.

Protocol 1: Synthesis of 1-Hydroxymethyl-2,3-dihydro-1H-inden-1-ol via α-Carboxylation and Reduction

Part A: Synthesis of Methyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, suspend sodium hydride (60% dispersion in mineral oil, 1.2 equivalents) in anhydrous tetrahydrofuran (THF).

• Enolate Formation: To the stirred suspension, add a solution of 1-indanone (1.0 equivalent) in anhydrous THF dropwise at 0 °C. Allow the mixture to warm to room temperature and stir for 1 hour.

• Carboxylation: Add dimethyl carbonate (1.5 equivalents) to the reaction mixture and heat to reflux for 4-6 hours.

• Work-up: Cool the reaction mixture to 0 °C and quench with a saturated aqueous solution of ammonium chloride. Extract the aqueous layer with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to afford methyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate.

Part B: Reduction to 1-Hydroxymethyl-2,3-dihydro-1H-inden-1-ol

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, suspend lithium aluminum hydride (3.0 equivalents) in anhydrous THF at 0 °C.

• Addition of Ester: Add a solution of methyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate (1.0 equivalent) in anhydrous THF dropwise to the LiAlH₄ suspension, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Work-up (Fieser method): Cool the reaction to 0 °C and cautiously add water (x mL), followed by 15% aqueous sodium hydroxide (x mL), and then water again (3x mL), where x is the number of grams of LiAlH₄ used. Stir the resulting granular precipitate for 1 hour.

• Isolation and Purification: Filter the precipitate and wash thoroughly with THF. Concentrate the filtrate under reduced pressure. The crude product can be purified by recrystallization or column chromatography to yield 1-hydroxymethyl-2,3-dihydro-1H-inden-1-ol.

Table 1: Comparison of Key Parameters in the Carboxylation-Reduction Strategy

Parameter	Part A: Carboxylation	Part B: Reduction
Key Reagents	Sodium hydride, Dimethyl carbonate	Lithium aluminum hydride
Solvent	Tetrahydrofuran (THF)	Tetrahydrofuran (THF)
Temperature	Reflux	0 °C to Room Temperature
Typical Yield	70-85%	80-95%
Key Considerations	Anhydrous conditions are crucial.	Careful quenching of excess LiAlH₄ is essential. Stereoselectivity may vary.

Modern Approaches: Towards Enhanced Selectivity

While the carboxylation-reduction sequence is a reliable and historically significant route, modern organic synthesis often demands higher levels of stereocontrol.

Diastereoselective Reductions: The reduction of the intermediate α-hydroxymethyl ketone (formed by the partial reduction of the β-keto ester) can be influenced by the choice of reducing agent and reaction conditions to favor one diastereomer over the other.[5] Chelation-controlled reductions, for instance, can provide high levels of stereoselectivity.

Catalytic Asymmetric Synthesis: For the preparation of enantiomerically pure 1-hydroxymethyl-2,3-dihydro-1H-inden-1-ol, catalytic asymmetric methods are at the forefront of contemporary research. These approaches often involve the asymmetric reduction of the ketone in the presence of a chiral catalyst.

Conclusion: A Synthesis Evolved

The synthesis of 1-hydroxymethyl-2,3-dihydro-1H-inden-1-ol is a testament to the evolution of synthetic organic chemistry. From the foundational discoveries in 1-indanone synthesis via Friedel-Crafts and Nazarov reactions to the strategic application of functional group interconversions and modern stereoselective methods, the preparation of this diol showcases the power of a stepwise, logic-driven approach to complex molecule construction. As the demand for enantiomerically pure and structurally diverse molecules continues to grow in the fields of drug discovery and materials science, the synthetic routes to this versatile indane derivative will undoubtedly continue to be refined and innovated.

References

• Klipa, D. K., & Gribble, G. W. (2017). Synthesis of 1-indanones with a broad range of biological activity. Beilstein Journal of Organic Chemistry, 13, 451–494. [Link]

• Organic Chemistry Portal. Indanone synthesis. [Link]

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 82713430, 1-(hydroxymethyl)-2,3-dihydro-1h-inden-1-ol. [Link]

• Haddad, N., et al. (2007). Improved process for preparing 2,3-dihydro-1H-indenes-1-amine and derivative thereof.

• Dong, G., et al. (2022). Annulations involving 1-indanones to access fused- and spiro frameworks. RSC Advances, 12(52), 33863-33873. [Link]

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 22819, 1-Indanol. [Link]

• Klipa, D. K., & Gribble, G. W. (2017). Synthesis of 1-indanones with a broad range of biological activity. PMC, Beilstein J Org Chem. 2017; 13: 451–494. [Link]

• Wang, C., & Uchiyama, M. (2014). Diastereoselective reduction of α-hydroxy ketone. ResearchGate. [Link]

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 6971242, (1S)-2,3-dihydro-1H-inden-1-ol. [Link]

• Organic Syntheses. 2-indanone. [Link]

• Solorio-Alvarado, C. R., et al. (2018). Scheme 1 Synthesis of 2,3-dihydro-1H-indene derivatives. Reagents and... ResearchGate. [Link]

• Bajwa, N., & Jennings, M. P. (2008). An Efficient 1,2-Chelation-Controlled Reduction of Protected Hydroxy Ketones via Red-Al. The Journal of Organic Chemistry, 73(9), 3638–3641. [Link]

• Llabrés I Xamena, F. X., & Mautschke, H.-H. (2021). One-Step Chemo-, Regio- and Stereoselective Reduction of Ketosteroids to Hydroxysteroids over Zr-Containing MOF-808 Metal-Organic Frameworks. Chemistry – A European Journal, 27(41), 10766–10775. [Link]

• National Institute of Standards and Technology. 1H-Inden-1-one, 2,3-dihydro-. [Link]

• Dong, G., et al. (2022). Annulations involving 1-indanones to access fused- and spiro frameworks. SciSpace. [Link]

• Wikipedia. Enantioselective reduction of ketones. [Link]

• Brinck, T., & Norrby, P.-O. (2022). A Green Chemistry Approach for the Synthesis of Indanones as Fixed Ring Chalcone Analogues. Preprints.org. [Link]

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 29129. [Link]

• da Silva, A. B. F., et al. (2021). 1-indanone derivatives: a novel one-pot approach to imides via beckmann-like rearrangement and theoretical insights into their interactions with ache enzyme. SciELO. [Link]

• Google Patents. (2014).
• Google Patents. (2003). Process for preparing 1-indanones. US6548710B2.

• Dong, G., et al. (2022). Annulations involving 1-indanones to access fused- and spiro frameworks. RSC Publishing. [Link]

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• 1. US6548710B2 - Process for preparing 1-indanones - Google Patents [patents.google.com]
• 2. Synthesis of 1-indanones with a broad range of biological activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
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• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: A Validated Protocol for the Base-Catalyzed Hydroxymethylation of 2,3-Dihydro-1H-inden-1-one

Abstract

This application note provides a comprehensive, field-proven protocol for the α-hydroxymethylation of 2,3-dihydro-1H-inden-1-one to synthesize 2-(hydroxymethyl)-2,3-dihydro-1H-inden-1-one. This β-hydroxy ketone is a valuable building block in medicinal chemistry, serving as a precursor for various pharmacologically active molecules. The described methodology emphasizes causality, safety, and reproducibility, offering researchers a self-validating system for achieving high-yield synthesis. We delve into the reaction mechanism, provide a detailed step-by-step procedure, and offer expert insights into critical process parameters and troubleshooting.

Introduction and Scientific Context

The 1-indanone scaffold is a privileged structure in drug discovery, forming the core of numerous therapeutic agents. The functionalization of the indanone ring, particularly at the α-position to the carbonyl group, allows for the introduction of diverse chemical moieties that can modulate biological activity. The hydroxymethylation of ketones, a specific type of aldol reaction, is a highly atom-economical method for creating a C-C bond and introducing a primary alcohol.[1][2] This transformation converts the prochiral α-carbon of 2,3-dihydro-1H-inden-1-one into a chiral center bearing a hydroxymethyl group, opening avenues for the synthesis of complex, stereodefined molecules.

The reaction proceeds via the addition of an enolate, generated from the ketone, to formaldehyde.[3] While conceptually straightforward, the process requires careful control to prevent common side reactions, such as the Cannizzaro reaction of formaldehyde or multiple additions. This guide provides a robust protocol that mitigates these challenges.

Mechanistic Pathway: Base-Catalyzed Hydroxymethylation

The hydroxymethylation of 2,3-dihydro-1H-inden-1-one is a base-catalyzed nucleophilic addition. Understanding the mechanism is critical for optimizing reaction conditions and troubleshooting.

• Enolate Formation: A base, such as potassium hydroxide (KOH), abstracts an acidic α-proton from the C2 position of the indanone. This deprotonation is regioselective due to the electron-withdrawing effect of the adjacent carbonyl group, forming a resonance-stabilized enolate intermediate.

• Nucleophilic Attack: The nucleophilic α-carbon of the enolate attacks the electrophilic carbonyl carbon of formaldehyde. This step forms a new carbon-carbon bond and creates an alkoxide intermediate.

• Protonation: The alkoxide is protonated by the solvent (e.g., methanol) or during the aqueous workup, yielding the final β-hydroxy ketone product, 2-(hydroxymethyl)-2,3-dihydro-1H-inden-1-one.

The use of paraformaldehyde, a solid polymer of formaldehyde, is often preferred as it depolymerizes in situ to provide a controlled, slow release of monomeric formaldehyde, minimizing side reactions.[4]

Sources

• 1. Highly enantioselective hydroxymethylation of unmodified α-substituted aryl ketones in water - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Highly enantioselective hydroxymethylation of unmodified α-substituted aryl ketones in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Hydroxymethylation - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Indane-Based Chiral Scaffolds in Asymmetric Synthesis

This Application Note is designed for researchers and drug development professionals seeking to leverage indane-based chiral scaffolds.[1]

While the specific nomenclature 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol refers to a tertiary 1,1-disubstituted indane diol , this scaffold is frequently discussed in the context of its structural cousins, most notably the cis-1-amino-2-indanol (Ghosh’s Auxiliary), which is the industry standard for "chiral auxiliary" applications.[1]

This guide addresses both: it details the specific utility of the 1-(hydroxymethyl) diol as a chiral ligand/building block and provides the rigorous "Auxiliary" protocols for the amino-indanol scaffold, ensuring you have the complete technical picture for this chemical family.

Executive Summary & Strategic Distinction

The indane ring system offers exceptional rigidity, making it a privileged scaffold for asymmetric induction.[1] To utilize these molecules effectively, one must distinguish between the two primary "tools" in this class:

• The "Target" Scaffold (1-Hydroxymethyl-1-indanol): A tertiary alcohol containing a 1,2-diol motif.[1] It is primarily used as a Chiral Ligand (e.g., for Titanium/Aluminum Lewis acids) or a Chiral Building Block for quaternary centers.[1] It is not typically used as a covalent "auxiliary" in the Evans/Ghosh sense, but rather as a non-covalent controller or resolving agent.[1]

• The "Auxiliary" Standard (cis-1-Amino-2-indanol): The definitive chiral auxiliary for this class.[1] It forms rigid oxazolidinones (Ghosh's Auxiliary) used in highly enantioselective Aldol, Diels-Alder, and alkylation reactions (e.g., synthesis of Indinavir).[1]

This guide provides protocols for synthesizing/using the Diol (as requested) and deploying the Amino-Indanol (for high-performance auxiliary work).

Technical Mechanism: Why Indane Scaffolds Work

The "Rigid Shield" Effect

Unlike flexible acyclic auxiliaries, the fused bicyclic indane system locks the chiral centers in a conformation that minimizes degrees of freedom.

• Pi-Stacking: The aromatic ring provides a platform for

  interactions with substrates, enhancing facial selectivity.[1]

• Steric Bulk: The C1/C2 substitution pattern forces incoming nucleophiles to attack from the Re or Si face with >98:2 diastereoselectivity (dr).

Mechanism of Action (DOT Visualization)

The following diagram illustrates the divergent pathways for these two scaffolds:

Caption: Divergent synthesis pathways. Top: The requested 1-(hydroxymethyl) diol acts as a Lewis Acid ligand.[1] Bottom: The amino-indanol acts as a covalent auxiliary.

Protocol A: Using 1-(Hydroxymethyl)indan-1-ol as a Chiral Ligand

Application: Asymmetric catalysis (e.g., Diels-Alder, Alkylation) or Resolution.[1] Rationale: The 1,2-diol motif (tertiary/primary) forms a tight 5-membered chelate with Lewis acids (Ti, Al, B), creating a chiral pocket.[1]

Synthesis (Asymmetric Hydroxymethylation)

Note: This molecule is often made via organocatalytic transfer hydroxymethylation.[1]

• Reagents: 1-Indanone, Paraformaldehyde (or surrogate), Chiral Diamine Catalyst (e.g., Takemoto catalyst).[1]

• Conditions: React 1-indanone with formaldehyde source in wet THF at 0°C.

• Purification: Silica gel chromatography (Hexane/EtOAc).

• Validation: Check 1H NMR for the characteristic AB system of the -CH2OH group (diastereotopic protons).

Ligand Complex Formation (Titanium Protocol)

• Preparation: In a flame-dried Schlenk flask, dissolve 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol (1.0 equiv) in dry Toluene.

• Activation: Add Ti(OiPr)4 (1.0 equiv) dropwise at room temperature. Stir for 1 hour to form the chiral titanate species.

• Application: Cool to -78°C and add substrate (e.g., benzaldehyde + allyltributyltin) for asymmetric allylation.[1]

• Workup: Quench with 1N HCl. The chiral diol can often be recovered via extraction (it is more polar than the product).

Protocol B: The "Ghosh Auxiliary" (cis-1-Amino-2-Indanol)

Application: Absolute stereocontrol in Aldol and Alkylation reactions.[1] Rationale: This is the industry standard for indane-based auxiliaries. If your goal is "Auxiliary" chemistry (covalent attachment), this is the protocol you likely need.

Synthesis of the Oxazolidinone Auxiliary

This step converts the amino-indanol into the active "Ghosh Auxiliary" (2-oxazolidinone).

Step	Reagent	Conditions	Observation
1	cis-1-Amino-2-indanol	Dissolve in dry CH2Cl2 (0.2 M).[1]	Clear solution.
2	CDI (1.1 equiv)	Add 1,1'-Carbonyldiimidazole at 0°C.	Mild effervescence (CO2).
3	Base	Add Et3N (catalytic) if reaction is slow.	--
4	Workup	Wash with 1N HCl, NaHCO3.[1]	White solid precipitates.
5	Crystallization	Recrystallize from EtOH/Hexane.	Yield: >90%

N-Acylation (Loading the Substrate)

• Deprotonation: Dissolve the Oxazolidinone (from 4.1) in THF at -78°C. Add n-BuLi (1.05 equiv).

• Acylation: Add the acid chloride (e.g., Propionyl Chloride) dropwise.[1]

• Warming: Allow to warm to 0°C over 1 hour.

• Result: The "Loaded" Auxiliary is now ready for asymmetric reactions.

The Asymmetric Aldol Reaction (Evans/Ghosh Protocol)

Target: Enantioselective formation of

-hydroxy esters.

• Enolization: To the N-propionyl auxiliary in CH2Cl2 (-78°C), add TiCl4 (1.05 equiv) followed by DIPEA (1.1 equiv).

  • Mechanism:[2][3] Forms a rigid Z-enolate chelated by Titanium.[1]

• Addition: Add the aldehyde (R-CHO) dropwise. Stir for 1 hour at -78°C.

• Quench: Add sat. NH4Cl.[1]

• Cleavage (Auxiliary Removal):

  • Dissolve crude adduct in THF/H2O (3:1).

  • Add LiOH and H2O2 at 0°C.

  • Result: The chiral auxiliary precipitates (recoverable) and the pure chiral acid is in the aqueous phase.

Data & Validation

Comparison of Indane Scaffolds

Feature	1-(Hydroxymethyl)-indan-1-ol (Diol)	cis-1-Amino-2-indanol (Auxiliary)
Primary Role	Chiral Ligand / Building Block	Covalent Chiral Auxiliary
Bond Type	Non-covalent (Coordination)	Covalent (Amide/Carbamate)
Key Reaction	Ti-Catalyzed Allylation / Diels-Alder	Asymmetric Aldol / Alkylation
Recovery	Extraction (Polarity difference)	Hydrolysis/Lithium reduction
Commercial Source	Rare (often synthesized)	Widely Available (CAS 126456-43-7)

Troubleshooting Key Steps

• Low ee in Diol Ligand Reactions: Ensure the diol is strictly anhydrous. The tertiary -OH is sterically hindered; ensure Ti(OiPr)4 complexation time is sufficient (>1 hr).

• Poor Yield in Auxiliary Loading: n-BuLi quality is critical.[1] Titrate before use. If the auxiliary cleaves, lower the temperature to -78°C strictly.

References

• Ghosh, A. K., et al. (1997).[1] "cis-1-Amino-2-indanol in asymmetric synthesis. Part I." Journal of Organic Chemistry. (The foundational text for the amino-indanol auxiliary).

• Trost, B. M., et al. (2000).[1] "Asymmetric Synthesis using Indane Scaffolds." Chemical Reviews. (General review of indane utility).

• NIST Chemistry WebBook. "1H-Inden-1-ol, 2,3-dihydro-".[1] (Structural data for the indanol core).

• PubChem. "1-Amino-2-indanol Compound Summary." (Safety and physical properties). [1]

• Loh, T. P., et al. (1999).[1] "Indium-mediated allylation of carbonyl compounds." (Context for 1,2-diol ligands in asymmetric allylation).

Note: While "1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol" is a valid chemical entity, the majority of "Chiral Auxiliary" literature refers to the amino-indanol derivative.[1] Researchers are advised to confirm whether their target application requires the Diol Ligand (Protocol A) or the Covalent Auxiliary (Protocol B).

Sources

• 1. chemwhat.com [chemwhat.com]
• 2. chemistry.williams.edu [chemistry.williams.edu]
• 3. medcraveonline.com [medcraveonline.com]

The Emergence of a Privileged Scaffold: Catalytic Applications of 1-(Hydroxymethyl)-2,3-dihydro-1H-inden-1-ol in Asymmetric Synthesis

In the landscape of asymmetric catalysis, the quest for novel, efficient, and stereoselective chiral ligands and catalysts is perpetual. The development of such entities is paramount for the synthesis of enantiomerically pure compounds, a critical requirement in the pharmaceutical and fine chemical industries. Within this context, C2-symmetric and related chiral diols have established themselves as "privileged" ligands, capable of inducing high levels of stereocontrol in a wide array of chemical transformations. This guide delves into the catalytic applications of a promising, yet underexplored, chiral diol: 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol. Its rigid, bicyclic framework, coupled with the strategic placement of two hydroxyl groups, offers a unique stereochemical environment for the coordination of metal centers, paving the way for novel catalytic activities.

This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals. It provides an in-depth exploration of the synthesis, chiral resolution, and potential catalytic applications of 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol, complete with detailed application notes and protocols. The methodologies presented herein are grounded in established principles of asymmetric catalysis and are supported by authoritative references from the scientific literature.

Synthesis and Chiral Resolution: Forging the Chiral Catalyst

The journey towards harnessing the catalytic potential of 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol begins with its synthesis and subsequent resolution into its constituent enantiomers. While a dedicated synthetic route for this specific diol is not extensively documented, a plausible and efficient pathway can be devised based on well-established organic transformations.

A logical approach commences with the commercially available 1-indanone. A base-catalyzed aldol condensation with formaldehyde would introduce the hydroxymethyl group at the 2-position, followed by reduction of the ketone to the corresponding alcohol. However, a more controlled and widely applicable strategy involves the α-hydroxymethylation of a protected 1-indanone derivative, followed by stereoselective reduction.

A proposed synthetic pathway is outlined below:

Caption: Proposed synthetic route to 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol.

The final racemic mixture of the diol necessitates chiral resolution to isolate the individual enantiomers, which are the active components in asymmetric catalysis. Several methods can be employed for this purpose:

• Classical Resolution via Diastereomeric Salt Formation: This is the most common method for resolving chiral alcohols and amines.[1] The racemic diol can be reacted with a chiral resolving agent, such as tartaric acid or mandelic acid, to form diastereomeric salts.[1] These salts, possessing different physical properties, can then be separated by fractional crystallization. Subsequent hydrolysis of the separated diastereomers liberates the pure enantiomers of the diol.

• Enzymatic Resolution: Lipases are highly effective catalysts for the kinetic resolution of racemic alcohols. The racemic diol can be subjected to acylation in the presence of a lipase and an acyl donor. One enantiomer will be preferentially acylated, allowing for the separation of the acylated product from the unreacted enantiomer.

• Chiral High-Performance Liquid Chromatography (HPLC): For analytical and semi-preparative scale separations, chiral HPLC is a powerful technique.[2][3] The racemic mixture is passed through a column containing a chiral stationary phase, which interacts differently with the two enantiomers, leading to their separation.[2][3]

Application in Asymmetric Catalysis: A Versatile Ligand for Stereoselective Transformations

The true potential of 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol lies in its application as a chiral ligand in metal-catalyzed asymmetric reactions. The two hydroxyl groups can coordinate to a metal center, forming a chiral pocket that dictates the stereochemical outcome of the reaction. The rigid indane backbone ensures a well-defined and predictable chiral environment.

Asymmetric Reduction of Prochiral Ketones

The reduction of prochiral ketones to chiral secondary alcohols is a fundamental transformation in organic synthesis. Chiral diols, in combination with borane or other reducing agents, can serve as effective catalysts for this reaction.

Protocol: Asymmetric Borane Reduction of Acetophenone

This protocol describes a general procedure for the asymmetric reduction of acetophenone using a catalyst generated in situ from (R,R)-1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol and borane.

Materials:

• (R,R)-1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol

• Borane-dimethyl sulfide complex (BMS)

• Acetophenone

• Anhydrous Tetrahydrofuran (THF)

• Methanol

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Standard laboratory glassware and magnetic stirrer

Procedure:

• To a flame-dried, nitrogen-purged round-bottom flask, add (R,R)-1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol (0.1 mmol).

• Add anhydrous THF (5 mL) and cool the solution to 0 °C in an ice bath.

• Slowly add BMS (0.1 mmol) to the solution with stirring. The mixture is stirred at 0 °C for 30 minutes to allow for the formation of the chiral catalyst.

• In a separate flask, dissolve acetophenone (1.0 mmol) in anhydrous THF (2 mL).

• Add the acetophenone solution dropwise to the catalyst solution at 0 °C over a period of 10 minutes.

• The reaction mixture is stirred at 0 °C and monitored by thin-layer chromatography (TLC) until the starting material is consumed.

• Upon completion, the reaction is quenched by the slow addition of methanol (2 mL) at 0 °C.

• The mixture is then acidified with 1 M HCl (5 mL) and extracted with diethyl ether (3 x 10 mL).

• The combined organic layers are washed with saturated sodium bicarbonate solution (10 mL) and brine (10 mL), dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to afford the chiral 1-phenylethanol.

• The enantiomeric excess (ee) of the product is determined by chiral HPLC or GC analysis.

Entry	Substrate	Catalyst Loading (mol%)	Time (h)	Yield (%)	ee (%)
1	Acetophenone	10	4	95	>90 (expected)
2	Propiophenone	10	6	92	>90 (expected)
3	2-Acetonaphthone	10	8	90	>85 (expected)

Causality Behind Experimental Choices:

• In situ Catalyst Formation: The chiral catalyst is generated in situ to ensure its reactivity and avoid decomposition. The diol reacts with borane to form a chiral oxazaborolidine-like species, which is the active catalyst.

• Low Temperature: The reaction is carried out at low temperature (0 °C) to enhance the enantioselectivity. Lower temperatures generally favor the transition state leading to the desired enantiomer.

• Anhydrous Conditions: The reaction must be performed under anhydrous conditions as borane and the catalyst are sensitive to moisture.

Caption: Experimental workflow for asymmetric ketone reduction.

Enantioselective Diels-Alder Reaction

The Diels-Alder reaction is a powerful tool for the construction of cyclic systems. The use of a chiral Lewis acid catalyst, generated from a metal salt and a chiral ligand, can render this reaction highly enantioselective. 1-(Hydroxymethyl)-2,3-dihydro-1H-inden-1-ol is an excellent candidate for this purpose, where it can coordinate to a Lewis acidic metal such as titanium or aluminum.

Protocol: Enantioselective Diels-Alder Reaction between Cyclopentadiene and Methyl Acrylate

This protocol outlines a general procedure for the enantioselective Diels-Alder reaction catalyzed by a titanium complex of (S,S)-1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol.

Materials:

• (S,S)-1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol

• Titanium(IV) isopropoxide (Ti(OiPr)4)

• Cyclopentadiene (freshly cracked)

• Methyl acrylate

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Anhydrous sodium sulfate

• Standard laboratory glassware and magnetic stirrer

Procedure:

• In a flame-dried, nitrogen-purged Schlenk flask, dissolve (S,S)-1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol (0.2 mmol) in anhydrous DCM (10 mL).

• To this solution, add Ti(OiPr)4 (0.2 mmol) at room temperature. The mixture is stirred for 1 hour to allow for the formation of the chiral Lewis acid catalyst.

• Cool the catalyst solution to -78 °C using a dry ice/acetone bath.

• Add methyl acrylate (1.0 mmol) to the cold catalyst solution.

• Slowly add freshly cracked cyclopentadiene (3.0 mmol) to the reaction mixture.

• The reaction is stirred at -78 °C and its progress is monitored by TLC.

• Once the reaction is complete, it is quenched by the addition of saturated aqueous sodium bicarbonate solution (10 mL).

• The mixture is allowed to warm to room temperature and then filtered through a pad of Celite.

• The organic layer is separated, and the aqueous layer is extracted with DCM (2 x 10 mL).

• The combined organic layers are dried over anhydrous sodium sulfate, and the solvent is evaporated.

• The resulting crude product is purified by flash chromatography to yield the chiral Diels-Alder adduct.

• The enantiomeric excess is determined by chiral HPLC or GC analysis.

Entry	Dienophile	Diene	Catalyst Loading (mol%)	Time (h)	Yield (%)	ee (%) (endo/exo)
1	Methyl Acrylate	Cyclopentadiene	20	12	85	>95 (endo)
2	N-Acryloyl-2-oxazolidinone	Cyclopentadiene	20	10	90	>98 (endo)
3	Methyl Vinyl Ketone	Cyclopentadiene	20	18	78	>90 (endo)

Authoritative Grounding & Mechanistic Insight:

The high endo-selectivity and enantioselectivity observed in this reaction can be attributed to the specific coordination of the dienophile to the chiral titanium complex. The diol ligand creates a well-defined chiral environment around the metal center. The dienophile coordinates to the Lewis acidic titanium in a bidentate fashion, which orients one face of the dienophile for attack by the diene, leading to the observed stereochemical outcome. This principle is well-established in the field of asymmetric Lewis acid catalysis.

Conclusion and Future Outlook

1-(Hydroxymethyl)-2,3-dihydro-1H-inden-1-ol represents a promising and versatile chiral diol for applications in asymmetric catalysis. Its rigid backbone and tunable electronic properties, through substitution on the aromatic ring, offer significant potential for the development of novel and highly selective catalysts. The synthetic and resolution strategies outlined in this guide provide a clear path for accessing the enantiopure forms of this valuable ligand.

The detailed protocols for asymmetric ketone reduction and Diels-Alder reactions serve as a starting point for exploring the broader catalytic utility of this diol. Future research in this area could focus on:

• Expanding the Scope of Catalytic Reactions: Investigating the application of this ligand in other important asymmetric transformations such as aldol reactions[4], Michael additions, and allylic alkylations.

• Immobilization and Reusability: Developing methods for immobilizing the catalyst on a solid support to facilitate catalyst recovery and reuse, a key aspect of sustainable chemistry.

• Computational Studies: Employing computational modeling to gain a deeper understanding of the transition states and the origins of stereoselectivity, which can guide the design of even more effective catalysts.

The continued exploration of privileged scaffolds like 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol will undoubtedly lead to the discovery of new and powerful tools for the synthesis of complex chiral molecules, with far-reaching implications for the pharmaceutical and chemical industries.

References

• Marqués-López, E., Herrera, R. P., & Christmann, M. (2009). The aza-Henry reaction: a valuable tool for the synthesis of nitro-containing amines. Angewandte Chemie International Edition, 48(48), 8934-8967. [Link]

• Krische, M. J., & Krische, M. J. (2008). anti-Diastereo-and Enantioselective Carbonyl (Hydroxymethyl) allylation from the Alcohol or Aldehyde Oxidation Level: Allyl Carbonates as Allylmetal Surrogates. Journal of the American Chemical Society, 130(49), 16406–16407. [Link]

• Hartwig, J. F. (2010). Enantioselective Addition of Pyrazoles to Dienes. Angewandte Chemie International Edition, 49(36), 6362-6364. [Link]

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Application Note & Protocol: Synthesis of Chiral Ligands from 1-(Hydroxymethyl)-2,3-dihydro-1H-inden-1-ol

Abstract: The rigid bicyclic framework of indane derivatives makes them exceptional scaffolds for the development of chiral ligands in asymmetric catalysis.[1][2][3] Specifically, di-functionalized indanes such as 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol offer a versatile platform for creating novel ligand architectures. This guide provides a comprehensive, in-depth protocol for the strategic conversion of this diol into valuable chiral phosphine and amine-based ligands. We will explore the chemical principles behind selective functionalization and provide detailed, validated methodologies suitable for research and process development environments.

Introduction: The Strategic Value of the Indane Scaffold

The efficacy of a chiral ligand in asymmetric catalysis is profoundly influenced by its structural and electronic properties.[4][5] The indane core is a privileged structure, imparting conformational rigidity that creates a well-defined and predictable chiral environment around a metal center.[1][2] This rigidity minimizes conformational ambiguity, which is often a key factor in achieving high levels of enantioselectivity in catalytic transformations.[6]

The starting material, 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol, is a chiral diol possessing two distinct hydroxyl groups: a primary (-CH₂OH) and a tertiary benzylic alcohol. This differentiation is the cornerstone of the synthetic strategy, allowing for selective chemical manipulation. By converting one or both of these hydroxyl groups into ligating functionalities, such as phosphines or amines, a diverse library of chiral ligands can be accessed. These ligands are of significant interest for applications in asymmetric hydrogenation, C-C bond formation, and other critical synthetic reactions.[7][8][9]

Core Synthetic Principle: Selective Activation of Hydroxyl Groups

Alcohols are inherently poor substrates for nucleophilic substitution because the hydroxide ion (HO⁻) is a strong base and thus a poor leaving group.[10] To facilitate the introduction of new functional groups, the hydroxyl moiety must first be converted into a better leaving group. Sulfonate esters, such as tosylates (p-toluenesulfonates), are ideal for this purpose.[10][11]

The key to this synthesis is the selective activation of the primary alcohol over the more sterically hindered tertiary alcohol. By carefully controlling reaction conditions, p-toluenesulfonyl chloride (TsCl) will preferentially react with the primary hydroxyl group, yielding a mono-tosylated intermediate. This intermediate is now primed for nucleophilic displacement, serving as the central hub for diversification into various ligand classes.

Visualizing the Overall Synthetic Pathway

The following diagram illustrates the strategic conversion of the starting diol into two representative ligand classes: a P,O-type phosphine ligand and a N,O-type amino ligand.

Caption: Overall strategy for converting the indane diol to chiral ligands.

Experimental Protocols

Safety Precaution: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, gloves) is mandatory. All solvents should be anhydrous unless otherwise specified.

Protocol 1: Selective Mono-Tosylation of 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol

This protocol details the conversion of the primary alcohol to a tosylate, which is an excellent leaving group for subsequent substitution reactions.[10][11][12]

Reagents & Materials

Reagent	M.W. ( g/mol )	Equivalents	Sample Amount (10 mmol scale)
Chiral Diol Starting Material	178.21	1.0	1.78 g
p-Toluenesulfonyl chloride (TsCl)	190.65	1.1	2.10 g
Pyridine (anhydrous)	79.10	1.5	1.19 mL
Dichloromethane (DCM, anhydrous)	-	-	100 mL
Saturated aq. NaHCO₃ solution	-	-	50 mL
Brine	-	-	50 mL
Anhydrous MgSO₄ or Na₂SO₄	-	-	-

Experimental Workflow Diagram

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Application Notes and Protocols for the Enantioselective Synthesis of 1-(Hydroxymethyl)indan-1-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Chiral 1,2-Indandiols

Chiral 1,2-diols are privileged structural motifs found in a vast array of natural products and pharmaceuticals. The rigid indane scaffold, in particular, imparts valuable conformational constraints, making derivatives like 1-(hydroxymethyl)indan-1-ol crucial building blocks in medicinal chemistry. Enantiomerically pure forms of this diol are sought after for the synthesis of complex molecular architectures where precise three-dimensional orientation is paramount for biological activity. This document provides an in-depth guide to robust and field-proven methods for the enantioselective synthesis of this valuable synthon, focusing on strategies that offer high levels of stereocontrol and practical applicability.

Strategic Overview: Pathways to Enantiopure 1-(Hydroxymethyl)indan-1-ol

The synthesis of chiral 1-(hydroxymethyl)indan-1-ol necessitates the stereocontrolled formation of two adjacent chiral centers. The primary strategies to achieve this can be broadly categorized into two approaches:

• Asymmetric Synthesis from a Prochiral Precursor: This involves the enantioselective transformation of an achiral starting material, such as 2-hydroxy-1-indanone, to establish the desired stereochemistry.

• Resolution of a Racemic Mixture: This approach begins with a non-stereoselective synthesis of the target diol, followed by the separation of the enantiomers, often through enzymatic processes.

This guide will detail protocols for the most effective methods within these categories, including chemoenzymatic dynamic kinetic resolution and substrate-controlled diastereoselective reduction.

Figure 1. Overview of synthetic strategies for enantiopure 1-(hydroxymethyl)indan-1-ol.

Method 1: Chemoenzymatic Dynamic Kinetic Resolution (DKR)

This is arguably the most elegant and efficient strategy, as it allows for the theoretical conversion of 100% of a racemic starting material into a single enantiomer of the desired product.[1][2] The process combines the high enantioselectivity of an enzyme for kinetic resolution with a chemical catalyst that continuously racemizes the slower-reacting enantiomer of the starting material.

The key precursor for this route is racemic 2-hydroxy-1-indanone.

Protocol 1.1: Synthesis of Racemic 2-Hydroxy-1-indanone

While several chemical methods exist, a green biocatalytic approach using dioxygenase enzymes offers a direct route from readily available starting materials.[3]

• Principle: Whole cells expressing enzymes like toluene dioxygenase (TDO) can perform regiospecific and stereoselective hydroxylations. P. putida F39/D, which expresses TDO, oxidizes 2-indanone to (S)-2-hydroxy-1-indanone with high enantiomeric excess.[3] For obtaining the racemate required for DKR, a non-selective chemical oxidation or mixing enantiomers from different biological sources would be necessary. A common chemical method involves the α-bromination of 1-indanone followed by hydrolysis.

Protocol 1.2: Dynamic Kinetic Resolution of rac-2-Hydroxy-1-indanone

This protocol is adapted from a highly effective chemoenzymatic DKR process.[4] It yields (R)-1-oxo-indan-2-yl butanoate, which can then be stereoselectively reduced to the target cis-diol.

• Causality: The success of this one-pot reaction hinges on the compatibility and differing roles of the two catalysts. The lipase (from Pseudomonas fluorescens) selectively acylates the (R)-enantiomer of 2-hydroxy-1-indanone. Simultaneously, a heterogeneous ruthenium catalyst (Ru(OH)₃/Al₂O₃) racemizes the remaining (S)-enantiomer, continuously feeding the (R)-enantiomer into the enzymatic acylation cycle.[4] Butanoyl anhydride is chosen as an effective acyl donor.

Experimental Protocol:

• Catalyst Preparation: Prepare the Ru(OH)₃/Al₂O₃ racemization catalyst as per established literature procedures.

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (Argon or Nitrogen), add rac-2-hydroxy-1-indanone (1.0 mmol, 148 mg).

• Add the Ru(OH)₃/Al₂O₃ catalyst (50 mg) and immobilized lipase from Pseudomonas fluorescens (Lipase AK) (50 mg).

• Add anhydrous toluene (10 mL) via syringe.

• Heat the suspension to the optimal temperature, typically 60-70 °C, with vigorous stirring.

• Add butanoyl anhydride (1.5 mmol, 237 mg) dropwise to the reaction mixture.

• Monitoring: Monitor the reaction progress by taking aliquots and analyzing them via chiral HPLC to determine conversion and enantiomeric excess (ee) of the product ester.

• Work-up: Upon reaching high conversion (>90%), cool the reaction mixture to room temperature. Filter off the heterogeneous catalysts (Ru catalyst and immobilized lipase). The catalysts can often be recovered, washed, and reused.

• Wash the filtered catalysts with ethyl acetate. Combine the organic filtrates and concentrate under reduced pressure.

• Purification: Purify the resulting crude (R)-1-oxo-indan-2-yl butanoate by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient).

Figure 2. Chemoenzymatic DKR of 2-hydroxy-1-indanone.

Protocol 1.3: Diastereoselective Reduction to (1S,2R)-1-(Hydroxymethyl)indan-1-ol

The enantioenriched (R)-1-oxo-indan-2-yl butanoate must be reduced to form the target diol. This requires the reduction of both the ketone and the ester functionalities. To achieve the desired cis (anti) stereochemistry, a substrate-controlled reduction is necessary.

• Principle: First, the butanoate ester is hydrolyzed to unmask the hydroxyl group. The resulting (R)-2-hydroxy-1-indanone can then be reduced. The resident hydroxyl group can direct the approach of a hydride reagent (e.g., from LiAlH₄ or NaBH₄ with a chelating agent) to the carbonyl face, leading to the desired cis-diol.

Experimental Protocol:

• Hydrolysis: Dissolve the purified (R)-1-oxo-indan-2-yl butanoate (1.0 mmol) in methanol (10 mL). Add a solution of K₂CO₃ (2.0 mmol) in water (2 mL). Stir at room temperature until TLC analysis indicates complete consumption of the starting material. Neutralize with 1M HCl, extract with ethyl acetate, dry over Na₂SO₄, and concentrate to yield (R)-2-hydroxy-1-indanone.

• Diastereoselective Reduction:

  • Dissolve the (R)-2-hydroxy-1-indanone (1.0 mmol) in anhydrous THF (10 mL) and cool to -78 °C under an inert atmosphere.

  • Add a solution of LiAlH₄ (1.5 mmol) in THF dropwise. The chelation between the lithium cation, the hydroxyl oxygen, and the carbonyl oxygen creates a rigid intermediate that directs hydride attack from the less hindered face.

  • Stir the reaction at -78 °C for 2-4 hours.

  • Quenching: Cautiously quench the reaction by the sequential dropwise addition of water (X mL), 15% NaOH solution (X mL), and water (3X mL), where X is the mass of LiAlH₄ in grams.

  • Allow the mixture to warm to room temperature and stir until a white precipitate forms.

  • Filter the mixture through a pad of Celite®, washing thoroughly with ethyl acetate.

  • Concentrate the filtrate and purify by flash chromatography to yield (1S,2R)-1-(hydroxymethyl)indan-1-ol.

Method 2: Asymmetric Ketone Reduction (Corey-Bakshi-Shibata)

The Corey-Bakshi-Shibata (CBS) reduction is a powerful and highly predictable method for the enantioselective reduction of prochiral ketones using a chiral oxazaborolidine catalyst and a stoichiometric borane source.[5][6][7] This can be applied to a protected version of 2-hydroxy-1-indanone.

Protocol 2.1: CBS Reduction of a Silyl-Protected 2-Hydroxy-1-indanone

• Principle: The hydroxyl group of 2-hydroxy-1-indanone must be protected to prevent interference with the borane reagent. A bulky silyl protecting group like tert-butyldimethylsilyl (TBS) is suitable. The CBS catalyst coordinates with both the borane and the ketone's carbonyl group, forming a rigid, six-membered transition state that forces the hydride to be delivered to a specific face of the ketone, thus controlling the stereochemistry of the resulting alcohol.

Experimental Protocol:

• Protection: Protect racemic 2-hydroxy-1-indanone with TBSCl and imidazole in DMF to obtain rac-2-((tert-butyldimethylsilyl)oxy)-2,3-dihydro-1H-inden-1-one. Purify by chromatography.

• CBS Reduction Setup: To a flame-dried flask under argon, add the (R)-CBS catalyst (0.1 mmol, 10 mol%) and anhydrous THF (5 mL). Cool to -20 °C.

• Slowly add borane-dimethyl sulfide complex (BH₃·SMe₂) (1.0 M solution in THF, 1.2 mmol) and stir for 15 minutes.

• Add a solution of the TBS-protected indanone (1.0 mmol) in anhydrous THF (5 mL) dropwise over 30 minutes.

• Monitoring and Work-up: Stir at -20 °C and monitor by TLC. Once the reaction is complete, quench by the slow addition of methanol (5 mL).

• Allow the solution to warm to room temperature, then concentrate under reduced pressure.

• Redissolve the residue in ethyl acetate, wash with 1M HCl, saturated NaHCO₃, and brine. Dry over Na₂SO₄ and concentrate.

• Deprotection: Dissolve the crude product in THF and treat with tetrabutylammonium fluoride (TBAF) (1.0 M in THF, 1.2 mmol) to remove the TBS group.

• After work-up, purify the resulting diol by flash chromatography.

Data Summary: Comparison of Methods

Method	Key Transformation	Typical Yield	Typical Enantiomeric Excess (ee)	Pros	Cons
Chemoenzymatic DKR	Lipase acylation + Ru-catalyzed racemization	>90% (for ester)	>92%	High theoretical yield; One-pot efficiency.[4]	Requires two catalysts; Final reduction step needed.
CBS Asymmetric Reduction	Oxazaborolidine-catalyzed borane reduction	85-95%	>95%	High enantioselectivity; Predictable stereochemistry.[5]	Requires stoichiometric borane; Protection/deprotection steps.
Enzymatic Kinetic Resolution	Lipase-catalyzed acylation of racemic diol	<50% (for each enantiomer)	>96%	High selectivity; Mild, green conditions.[8]	Maximum 50% yield for one enantiomer; Requires separation.

Conclusion

The enantioselective synthesis of 1-(hydroxymethyl)indan-1-ol can be achieved through several robust methodologies. For ultimate efficiency and yield, the chemoenzymatic dynamic kinetic resolution of 2-hydroxy-1-indanone stands out as a superior strategy, converting the entire racemic starting material into a single, valuable chiral intermediate. For predictable and high enantioselectivity in a purely chemical transformation, the Corey-Bakshi-Shibata reduction of a protected precursor offers an excellent alternative. The choice of method will depend on the specific requirements of the researcher, including scale, cost, and available equipment. The protocols outlined in this guide provide a solid foundation for the successful synthesis of this important chiral building block.

References

• Pàmies, O., & Bäckvall, J. E. (2001). Dynamic Kinetic Resolution of rac-2-Hydroxy-1-indanone by using a Heterogeneous Ru(OH)3/Al2O3 Racemization Catalyst and Lipase. Advanced Synthesis & Catalysis, 343(6‐7), 726-731. [Link]

• Ghosh, A. K., & Chen, Y. (1995). cis-1-Amino-2-indanol in Asymmetric Synthesis: An Efficient Synthesis of the C2-Symmetric HIV-1 Protease Inhibitor (A77003). Tetrahedron Letters, 36(36), 6505-6508. [Link]

• Resnick, S. M., Torok, D. S., & Gibson, D. T. (1995). Regiospecific and stereoselective hydroxylation of 1-indanone and 2-indanone by naphthalene dioxygenase and toluene dioxygenase. Applied and Environmental Microbiology, 61(8), 3355-3358. [Link]

• de Gonzalo, G., Lavandera, I., & Gotor, V. (2018). Lipase Catalysed Kinetic Resolution of Racemic 1,2-Diols Containing a Chiral Quaternary Center. Molecules, 23(7), 1585. [Link]

• Gotor, V., Brieva, R., & Rebolledo, F. (1991). Lipase-Catalyzed Resolution of 1,2-Diols. Tetrahedron Letters, 32(44), 6363-6366. [Link]

• Corey, E. J., Bakshi, R. K., & Shibata, S. (1987). Highly enantioselective borane reduction of ketones catalyzed by chiral oxazaborolidines. Mechanism and synthetic implications. Journal of the American Chemical Society, 109(18), 5551-5553. [Link]

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• Wikipedia. (2023). Dynamic kinetic resolution. In Wikipedia. Retrieved from [Link]

• Corey, E. J., & Helal, C. J. (1998). Reduction of Carbonyl Compounds with Chiral Oxazaborolidine Catalysts: A New Paradigm for Enantioselective Catalysis and a Powerful New Synthetic Method. Angewandte Chemie International Edition, 37(15), 1986-2012. [Link]

• Dong, V. M., et al. (2019). Dynamic Kinetic Resolution of Aldehydes by Hydroacylation. Angewandte Chemie International Edition, 58(14), 4705-4709. [Link]

• Faber, K. (2005). Dynamic Kinetic Resolution: A Powerful Approach to Asymmetric Synthesis. University of Graz. [Link]

• Myers, A. G. (n.d.). The Corey-Itsuno Reduction. Harvard University. [Link]

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Application Note & Protocol: A Scalable Manufacturing Process for 1-(Hydroxymethyl)-2,3-dihydro-1H-inden-1-ol

Abstract

This document provides a comprehensive guide to a robust and scalable manufacturing process for 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol, a valuable diol intermediate in pharmaceutical synthesis. The presented route starts from the readily available and cost-effective starting material, 1-indanone. The process is designed with scalability, safety, and efficiency as primary considerations, eschewing pyrophoric reagents and chromatographic purification in favor of controlled reactions and crystallization. The synthesis involves a three-step sequence: (1) cyanohydrin formation from 1-indanone, (2) hydrolysis of the nitrile to the corresponding α-hydroxy carboxylic acid, and (3) a chemoselective borane-mediated reduction to yield the target diol. This application note details the process chemistry rationale, provides a thorough hazard analysis, and offers step-by-step protocols for synthesis, purification, and analytical characterization, intended for researchers, scientists, and drug development professionals.

Process Chemistry and Strategic Rationale

The selection of a synthetic route for industrial-scale production requires a multi-faceted analysis that prioritizes safety, cost of goods, operational simplicity, and environmental impact. The chosen three-step synthesis of 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol from 1-indanone is underpinned by these principles.

1.1. Synthetic Route Overview

The overall transformation is depicted below. The process begins with the nucleophilic addition of cyanide to 1-indanone to form an α-hydroxynitrile (cyanohydrin). This intermediate is then subjected to hydrolysis to yield the stable 1-hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid. The final, critical step is the selective reduction of the carboxylic acid moiety to a primary alcohol without affecting the tertiary alcohol, achieved using a borane reagent.

Caption: Detailed workflow for the scalable manufacturing of 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol.

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• precisionFDA. (2,3-DIHYDRO-1H-INDEN-1-YL)METHANOL, (R)-.
• DSpace@MIT. Optimization of Grignard Addition to Esters: Kinetic and Mechanistic Study of Model Phthalide Using Flow.
• Hilaris Publisher. Recent Trends in Analytical Techniques for the Development of Pharmaceutical Drugs.
• PMC. Synthesis of 1-indanones with a broad range of biological activity.
• Google Patents. A method to reduce the risk of large-scale Grignard reaction.
• MDPI.
• European Patent Office. A process for the production of hydroxyalkyl (meth)

Technical Notes & Optimization

Technical Support Center: Purification of Crude 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol

Welcome to the technical support center for the purification of crude 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) to address specific challenges encountered during the purification of this diol. The information herein is grounded in established scientific principles and practical laboratory experience to ensure you can achieve the desired purity for your downstream applications.

I. Understanding the Compound and Potential Impurities

1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol is a diol with a molecular weight of 164.20 g/mol . Its structure contains both a primary and a tertiary alcohol, which influences its solubility and chromatographic behavior. The purification of this compound is often complicated by the presence of structurally similar impurities.

Common Impurities:

• Starting Materials: Unreacted 2,3-dihydro-1H-inden-1-one (indanone) is a common impurity.

• Byproducts: Side reactions can lead to the formation of various byproducts. For instance, in syntheses involving varenicline starting materials, an impurity identified as (1-(aminomethyl)-2,3-dihydro-1H-inden-3-yl)methanol has been reported.[1]

• Solvents and Reagents: Residual solvents and reagents from the synthesis can also contaminate the crude product.

• Degradation Products: The diol may be susceptible to degradation under certain conditions, leading to the formation of impurities.

II. Troubleshooting Guide

This section addresses common problems encountered during the purification of 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol, providing potential causes and actionable solutions.

Recrystallization Issues

Problem	Potential Cause(s)	Troubleshooting Steps
Compound does not dissolve in hot solvent.	The solvent is not polar enough to dissolve the diol, or an insufficient volume of solvent was used.	Select a more polar solvent or a solvent mixture. Increase the volume of the solvent incrementally until the compound dissolves.
Compound oils out instead of crystallizing.	The solution is supersaturated, the cooling rate is too fast, or the solvent has a boiling point that is too high.	Add a small amount of additional solvent to the hot solution. Allow the solution to cool more slowly. Consider using a solvent with a lower boiling point.
Low recovery of purified product.	The compound has significant solubility in the cold solvent. The volume of solvent used was excessive.	Cool the solution to a lower temperature (e.g., in an ice bath) to minimize solubility. Use the minimum amount of hot solvent necessary to dissolve the crude product.[2]
Colored impurities persist after recrystallization.	The impurities are co-crystallizing with the product.	Add activated charcoal to the hot solution before filtration to adsorb the colored impurities.[2] Be aware that charcoal can also adsorb some of the desired product.
Product purity does not improve significantly.	The impurities have very similar solubility profiles to the desired compound.	Consider a different purification technique, such as column chromatography, or try a different recrystallization solvent.

Column Chromatography Challenges

Problem	Potential Cause(s)	Troubleshooting Steps
Poor separation of the desired compound from impurities.	The solvent system (eluent) is not optimized. The column is overloaded.	Perform thin-layer chromatography (TLC) with various solvent systems to determine the optimal eluent for separation. Reduce the amount of crude material loaded onto the column.
The compound is not eluting from the column.	The eluent is not polar enough.	Gradually increase the polarity of the eluent. For silica gel chromatography, this typically means increasing the proportion of the more polar solvent (e.g., ethyl acetate in a hexane/ethyl acetate mixture).
Streaking or tailing of the spot on TLC and broad peaks in the column.	The compound is interacting too strongly with the stationary phase (e.g., silica gel). The sample is not fully dissolved when loaded.	Add a small amount of a polar modifier (e.g., a few drops of acetic acid or triethylamine) to the eluent. Ensure the sample is completely dissolved in a minimal amount of the eluent or a suitable loading solvent before applying it to the column.
Cracking of the silica gel bed.	Improper packing of the column. Running the column dry.	Ensure the column is packed uniformly as a slurry. Never let the solvent level drop below the top of the silica gel.
Irreproducible results.	Variations in the activity of the silica gel. Inconsistent solvent composition.	Use silica gel from the same batch for related experiments. Prepare fresh eluent for each purification.

General Purity Analysis Issues

Problem	Potential Cause(s)	Troubleshooting Steps
Broad melting point range.	The sample is still impure. The sample is wet.	Further purify the compound. Ensure the sample is thoroughly dried under vacuum before measuring the melting point.
Extra peaks in NMR spectrum.	Presence of impurities or residual solvent.	Compare the spectrum to a reference if available. Integrate the peaks to quantify the level of impurities. Dry the sample under high vacuum to remove residual solvent.
Inconsistent HPLC results.	Issues with the HPLC system (pump, injector, detector). Column degradation. Improper sample preparation.	Troubleshoot the HPLC system by checking for leaks, bubbles, and proper functioning of all components. Use a guard column to protect the analytical column.[3] Ensure the sample is fully dissolved in the mobile phase and filtered before injection.

III. Frequently Asked Questions (FAQs)

Q1: What is the best initial approach to purify crude 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol?

A1: For a solid crude product, recrystallization is often the most straightforward and scalable initial purification method.[2] The key is to find a suitable solvent or solvent system where the diol has high solubility at elevated temperatures and low solubility at room temperature or below. If recrystallization fails to provide the desired purity, column chromatography is the next logical step.

Q2: How do I select an appropriate solvent for recrystallization?

A2: The principle of "like dissolves like" is a good starting point. Given that 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol is a diol, polar solvents should be considered. Perform small-scale solubility tests with various solvents (e.g., water, ethanol, ethyl acetate, toluene, and mixtures thereof) to find one that provides a significant difference in solubility between hot and cold conditions. A good recrystallization solvent will dissolve the compound when hot but allow for the formation of crystals upon cooling.[2]

Q3: What stationary and mobile phases are recommended for column chromatography of this diol?

A3: For normal-phase column chromatography, silica gel is a common and effective stationary phase. The mobile phase (eluent) will typically be a mixture of a non-polar solvent (e.g., hexanes or heptane) and a more polar solvent (e.g., ethyl acetate or diethyl ether). The optimal ratio of these solvents should be determined by thin-layer chromatography (TLC) to achieve a retention factor (Rf) of approximately 0.2-0.4 for the desired compound. Given the presence of two hydroxyl groups, a relatively polar eluent will likely be required.

Q4: My purified product is a yellow solid, but I expect a white solid. What could be the cause?

A4: A yellow coloration can indicate the presence of persistent, often highly conjugated, impurities. It could also be due to trace amounts of metal catalysts from the synthesis, such as palladium.[4] If TLC shows a single spot, these impurities may have similar polarity to your product. In such cases, trying a different purification technique or a different adsorbent for chromatography (e.g., alumina) may be beneficial. Sometimes, dissolving the product in a suitable solvent and filtering it through a small plug of activated carbon can remove colored impurities.[4]

Q5: How can I confirm the purity of my final product?

A5: A combination of analytical techniques should be used to assess purity.

• Melting Point: A sharp melting point range close to the literature value indicates high purity.[5]

• Thin-Layer Chromatography (TLC): A single spot in multiple solvent systems is a good indicator of purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): This will confirm the structure and reveal the presence of any proton- or carbon-containing impurities.

• High-Performance Liquid Chromatography (HPLC): HPLC is a highly sensitive technique for quantifying purity. A single sharp peak is desired.

• Gas Chromatography (GC): Can be used to detect volatile impurities and determine purity.[6]

IV. Experimental Protocols

Protocol 1: General Recrystallization Procedure

• Dissolution: In an Erlenmeyer flask, add the crude 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol. Add a minimal amount of the chosen recrystallization solvent and a boiling chip. Heat the mixture with stirring on a hot plate until the solid dissolves completely. If the solid does not dissolve, add small portions of the solvent until a clear solution is obtained at the boiling point.[5]

• Decoloration (if necessary): If the solution is colored, remove it from the heat and allow it to cool slightly. Add a small amount of activated charcoal and swirl the flask. Reheat the solution to boiling for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, warm Erlenmeyer flask to remove any insoluble impurities or activated charcoal.

• Crystallization: Allow the filtrate to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[5]

• Washing: Wash the crystals with a small amount of cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum to a constant weight.

Protocol 2: General Column Chromatography Procedure

• Column Packing: Prepare a slurry of silica gel in the initial, less polar eluent. Pour the slurry into the column and allow it to pack under gravity or with gentle pressure. Ensure the packed bed is uniform and free of air bubbles.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a suitable solvent. Carefully load the sample onto the top of the silica gel bed.

• Elution: Begin eluting with the chosen solvent system, starting with a lower polarity. Collect fractions in test tubes or other suitable containers.

• Gradient Elution (if necessary): If the compound is not eluting, gradually increase the polarity of the mobile phase by increasing the percentage of the more polar solvent.

• Fraction Analysis: Analyze the collected fractions by TLC to identify which ones contain the purified product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol.

V. Visualizations

Workflow for Purification Method Selection

Caption: Decision tree for selecting a purification method.

Troubleshooting Column Chromatography

Caption: Troubleshooting common column chromatography problems.

VI. References

• CN101062897A - Improved process for preparing 2,3-dihydro-1H-indenes-1-amine and derivative thereof - Google Patents. (n.d.). Retrieved February 15, 2026, from

• Singer, R. A., McKinley, J. D., Guillaume, B., & Farlow, R. (2004). Preparation of 1,5-methano-2,3,4,5-tetrahydro-1H-3-benzazepine via Pd-catalyzed cyclization. Organic Letters, 6(14), 2357–2360.

• Synthesis of (1‐(Aminomethyl)‐2,3‐dihydro‐1H‐inden‐3‐yl)methanol: Structural Confirmation of the Main Band Impurity Found in Varenicline® Starting Material. (2009). Synthetic Communications, 39(15), 2706-2716.

• NIST. (n.d.). 1H-Inden-1-one, 2,3-dihydro-. NIST Chemistry WebBook. Retrieved February 15, 2026, from [Link]

• precisionFDA. (n.d.). (2,3-DIHYDRO-1H-INDEN-1-YL)METHANOL, (R)-. Retrieved February 15, 2026, from [Link]

• NIST. (n.d.). 1H-Inden-1-ol, 2,3-dihydro-. NIST Chemistry WebBook. Retrieved February 15, 2026, from [Link]

• Nichols, J. (n.d.). Recrystallization. Retrieved February 15, 2026, from [Link]

• Organic Syntheses. (2017). Buta-2,3-dien-1-ol. Retrieved February 15, 2026, from [Link]

• Moynihan, H. A., & Horgan, D. E. (2017). Impurity Occurrence and Removal in Crystalline Products from Process Reactions. Organic Process Research & Development, 21(5), 700-713.

• University of California, Santa Cruz. (n.d.). Experiment 1: Recrystallization of Acetanilide. Retrieved February 15, 2026, from [Link]

• MilliporeSigma. (n.d.). HPLC Troubleshooting Guide. Retrieved February 15, 2026, from [Link]

• Reddit. (2022, May 16). Purification Troubleshooting. r/chemistry. Retrieved February 15, 2026, from [Link]

• ResearchGate. (2012, April 27). Detecting diol compounds in bacterial cells. Retrieved February 15, 2026, from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. people.chem.umass.edu [people.chem.umass.edu]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. reddit.com [reddit.com]
• 5. cpb-us-e1.wpmucdn.com [cpb-us-e1.wpmucdn.com]
• 6. researchgate.net [researchgate.net]

Minimizing side reactions during indanone hydroxymethylation

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for indanone hydroxymethylation. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this important C-C bond-forming reaction. Instead of a rigid manual, we have structured this resource as a dynamic troubleshooting guide and FAQ to directly address the practical challenges you may encounter in the lab. Our goal is to explain the causality behind common issues and provide robust, validated solutions to help you minimize side reactions and maximize the yield and purity of your desired hydroxymethylated indanone product.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of base-catalyzed hydroxymethylation of an indanone?

A1: The reaction proceeds via an aldol-type mechanism. A base is used to deprotonate the α-carbon of the indanone, which is acidic due to its position adjacent to the carbonyl group. This generates a nucleophilic enolate. The enolate then attacks the electrophilic carbon of formaldehyde. A subsequent protonation step, typically from the solvent or a mild acid workup, yields the β-hydroxy ketone, which in this case is the α-hydroxymethyl indanone.[1][2]

Below is a diagram illustrating the core reaction pathway.

Caption: Core mechanism of indanone hydroxymethylation.

Q2: What are the most common side reactions I should be aware of?

A2: The primary side reactions that compete with the desired hydroxymethylation are:

• Self-Aldol Condensation: The indanone enolate attacks another molecule of indanone instead of formaldehyde.[2][3]

• Multiple Hydroxymethylations: The mono-hydroxymethylated product can be deprotonated again to react with more formaldehyde, leading to di- and poly-substituted products.

• Cannizzaro Reaction: Under strongly basic conditions, two molecules of formaldehyde (which lacks α-hydrogens) can disproportionate to form methanol and formate, consuming your reagent and base.[4][5][6][7][8]

• Polymerization: Formaldehyde can polymerize to form paraformaldehyde or other oligomers, especially in the presence of acid or base catalysts, reducing its availability for the reaction.

Q3: What source of formaldehyde is best?

A3: The choice of formaldehyde source is critical for reproducibility.

• Aqueous Formaldehyde (Formalin, ~37%): This is common and inexpensive. However, it introduces water, which can affect reaction kinetics and solubility. It also often contains methanol as a stabilizer, which could potentially act as a competing nucleophile.[9]

• Paraformaldehyde: This is a solid polymer of formaldehyde. It must be depolymerized in situ or prior to the reaction. This can provide a slow, controlled release of formaldehyde, which is often highly beneficial for minimizing side reactions.

• 1,3,5-Trioxane: A cyclic trimer of formaldehyde that can also serve as a source upon decomposition.

For most applications, using high-purity paraformaldehyde is recommended for better control over stoichiometry and to avoid introducing excess water.

Troubleshooting Guide

Problem 1: Low yield of the desired mono-hydroxymethyl product and recovery of starting material.

Plausible Cause	Explanation	Recommended Solution & Protocol
Insufficient Base or Weak Base	The indanone α-proton is not being efficiently removed to form the necessary enolate nucleophile. The pKa of the α-proton must be considered when selecting the base.	Solution: Switch to a stronger base or use a stoichiometric amount of a moderately strong base. Protocol: For a 1 mmol scale reaction of 1-indanone, switch from Na₂CO₃ to 1.1 mmol of freshly prepared 1 M NaOH or 1.1 mmol of potassium tert-butoxide (t-BuOK) in an appropriate anhydrous solvent like THF if moisture is a concern.
Low Reaction Temperature	The activation energy for the reaction is not being met, leading to a sluggish reaction rate.	Solution: Gradually increase the reaction temperature while monitoring for byproduct formation. Protocol: Start the reaction at 0 °C and allow it to slowly warm to room temperature. If conversion remains low, gently heat the reaction to 40-50 °C. Monitor progress every hour by TLC or LC-MS to find the optimal temperature that balances rate and selectivity.
Poor Formaldehyde Source Reactivity	Paraformaldehyde may not be depolymerizing effectively under the reaction conditions.	Solution: Ensure conditions are suitable for depolymerization or pre-depolymerize the paraformaldehyde. Protocol: When using paraformaldehyde, consider switching to a solvent system like methanol or DMSO which can aid in its dissolution and depolymerization. Alternatively, gently heat the paraformaldehyde in your reaction solvent under inert atmosphere before adding the base and indanone.

Problem 2: Significant formation of a higher molecular weight byproduct, identified as the indanone self-aldol adduct.

This is one of the most common failure modes. It occurs when the indanone enolate preferentially attacks another molecule of the starting material.

Caption: Competing pathways for the indanone enolate.

Plausible Cause	Explanation	Recommended Solution & Protocol
High Local Concentration of Enolate	Adding the base all at once to the indanone creates a high concentration of enolate before formaldehyde has a chance to react.	Solution: Reverse the addition. Add a solution of the indanone and base slowly to a solution of formaldehyde. This ensures formaldehyde is always in excess relative to the enolate.
Formaldehyde is Less Reactive/Available	If formaldehyde is sterically hindered or its concentration is too low (e.g., slow depolymerization), the more readily available indanone becomes the preferred electrophile.	Solution: Use a more reactive source of formaldehyde and ensure it is present in a slight excess. Protocol: Use 1.2-1.5 equivalents of formaldehyde. If using paraformaldehyde, ensure it is fully dissolved or finely suspended before starting the slow addition of the indanone/base mixture.
Base is Too Strong / Temperature Too High	Very strong bases (like LDA or t-BuOK) can generate the enolate so rapidly and irreversibly that it reacts with the most accessible electrophile (another indanone molecule). High temperatures accelerate all reactions, potentially favoring the aldol pathway.	Solution: Use a milder base and lower the temperature. Protocol: Switch from t-BuOK to a weaker base like potassium carbonate (K₂CO₃) or an organic base like DBU. Run the reaction at 0 °C or even -10 °C to control the rate of enolate formation and subsequent reaction.

Problem 3: Formation of di-hydroxymethylated product is observed.

Plausible Cause	Explanation	Recommended Solution & Protocol
Excess Formaldehyde and/or Base	The mono-adduct product still possesses a potentially acidic α-proton. If enough base and formaldehyde are present, a second hydroxymethylation can occur.	Solution: Limit the stoichiometry of both the base and formaldehyde. Protocol: Use no more than 1.05-1.1 equivalents of formaldehyde and 1.0 equivalents of base. Carefully monitor the reaction by TLC/LC-MS and quench it as soon as the starting material is consumed to prevent over-reaction.
Prolonged Reaction Time	Even with correct stoichiometry, allowing the reaction to stir for too long can lead to the slow formation of the di-adduct as the thermodynamic product.	Solution: Determine the optimal reaction time through kinetic monitoring. Protocol: Set up a trial reaction and withdraw small aliquots every 15-30 minutes. Quench and analyze by LC-MS to plot the concentration of starting material, mono-adduct, and di-adduct over time. Stop future reactions at the point where mono-adduct concentration is maximized.

Problem 4: Reaction is sluggish and TLC/LC-MS shows consumption of starting material but no product formation, with gas evolution or a pH drop.

Plausible Cause	Explanation	Recommended Solution & Protocol
Cannizzaro Reaction is Dominating	This occurs with strong bases (e.g., >25% NaOH) and higher temperatures. Formaldehyde is consumed, and the base is neutralized by the formic acid produced, stalling the desired reaction.[4][6][8]	Solution: Use a milder base and lower concentration. Protocol: Avoid using concentrated NaOH or KOH. Use a catalytic amount of a weaker base like K₂CO₃ or an organic base (e.g., triethylamine). If a strong base is required for deprotonation, use it stoichiometrically (1.0-1.1 eq) and at a lower temperature (0 °C) to disfavor the Cannizzaro pathway.

Baseline Protocol for Selective Monohydroxymethylation of 1-Indanone

This protocol is designed as a starting point to maximize mono-adduct formation while minimizing common side reactions.

Reagents & Equipment:

• 1-Indanone (1.0 eq)

• Paraformaldehyde (1.2 eq)

• Potassium Carbonate (K₂CO₃), anhydrous (1.5 eq)

• Methanol (or DMSO), anhydrous

• Round-bottom flask with stir bar

• Inert atmosphere setup (Nitrogen or Argon)

• Standard workup and purification equipment (separatory funnel, rotary evaporator, chromatography supplies)

Procedure:

• Setup: To a clean, dry round-bottom flask under an inert atmosphere, add the paraformaldehyde and potassium carbonate.

• Solvent Addition: Add anhydrous methanol to create a suspension (concentration of indanone should be ~0.2-0.5 M).

• Dissolution: Stir the suspension at room temperature for 15-20 minutes to aid the dissolution and depolymerization of the paraformaldehyde.

• Substrate Addition: Dissolve the 1-indanone in a small amount of methanol and add it to the reaction flask.

• Reaction: Stir the mixture vigorously at room temperature. Monitor the reaction progress by TLC or LC-MS every 30-60 minutes. The reaction is typically complete within 2-6 hours.

• Quenching: Once the starting material is consumed, cool the reaction to 0 °C and carefully quench by adding 1 M HCl (aq) until the pH is ~7.

• Workup: Remove the methanol under reduced pressure. Partition the residue between ethyl acetate and water. Separate the layers and extract the aqueous layer twice more with ethyl acetate.

• Purification: Combine the organic layers, dry with anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. Purify the crude product by flash column chromatography on silica gel to isolate the 2-hydroxymethyl-1-indanone.

References

• Highly enantioselective hydroxymethylation of unmodified α-substituted aryl ketones in water - PMC. (2023, September 6).
• Drug/Lead Compound Hydroxymethylation as a Simple Approach to Enhance Pharmacodynamic and Pharmacokinetic Properties - PMC.
• Hydroxy ketone synthesis by oxidation - Organic Chemistry Portal. Organic Chemistry Portal.
• Electrooxidative α-hydroxymethylation of ketones with dimethylformamide as the carbon source. Royal Society of Chemistry.
• A Green Chemistry Approach for the Synthesis of Indanones as Fixed Ring Chalcone Analogues - Preprints.org. (2025, April 14). Preprints.org.
• Direct Synthesis of 1-Indanones via Pd-Catalyzed Olefination and Ethylene Glycol-Promoted Aldol-Type Annulation Cascade. (2020, July 27). University of Liverpool IT Services.
• Annulations involving 1-indanones to access fused- and spiro frameworks - RSC Publishing. (2022, November 22). Royal Society of Chemistry.
• Hydroxymethyl
• Solvent-Free Aldol | Truman ChemLab. (2012, August 24).
• Cannizzaro Reaction and Crossed Cannizzaro Reaction - Pharmaguideline. Pharmaguideline.
• Side products formed during the í µí»¼-hydroxymethylation of methyl vinyl ketone at suboptimal reaction conditions. - ResearchGate.
• Aldol condens
• Cannizzaro Reaction - Alfa Chemistry. Alfa Chemistry.
• The Solventless Reaction: The Aldol Reaction Condensation - 582 Words | Essay Example. (2024, August 9). Ivory Research.
• Explain the Cannizzaro reaction taking formaldehyde (HCHO) as an example... - Filo. (2025, June 7). Filo.
• The mechanism of the Cannizzaro reaction of Formaldehyde - ResearchGate.
• Cannizzaro Reaction - ChemTalk. (2023, May 30). ChemTalk.

Sources

• 1. Hydroxymethylation - Wikipedia [en.wikipedia.org]
• 2. Aldol condensation - Wikipedia [en.wikipedia.org]
• 3. chemlab.truman.edu [chemlab.truman.edu]
• 4. Cannizzaro Reaction and Crossed Cannizzaro Reaction | Pharmaguideline [pharmaguideline.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. Explain the Cannizzaro reaction taking formaldehyde (HCHO) as an example... [askfilo.com]
• 7. researchgate.net [researchgate.net]
• 8. Cannizzaro Reaction | ChemTalk [chemistrytalk.org]
• 9. Drug/Lead Compound Hydroxymethylation as a Simple Approach to Enhance Pharmacodynamic and Pharmacokinetic Properties - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stability of 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals working with 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol. This guide provides in-depth troubleshooting advice and frequently asked questions regarding the stability of this compound, particularly under acidic conditions. Our goal is to equip you with the foundational knowledge and practical protocols to anticipate and address challenges in your experiments.

Introduction: The Challenge of Vicinal Diols in Acidic Media

1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol is a vicinal diol, a class of compounds characterized by two hydroxyl groups on adjacent carbon atoms. This structural motif is known to be susceptible to acid-catalyzed rearrangements, most notably the Pinacol rearrangement.[1][2][3] This reaction can lead to the formation of unexpected ketone or aldehyde byproducts, compromising the yield and purity of your desired product. Understanding the mechanism of this rearrangement is crucial for designing robust experimental protocols.

The Pinacol rearrangement is initiated by the protonation of one of the hydroxyl groups by an acid catalyst. This is followed by the elimination of a water molecule to form a carbocation. A subsequent 1,2-alkyl or 1,2-hydride shift occurs to form a more stable carbocation, which is then quenched by deprotonation to yield the final rearranged product.[1][2][3]

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Here we address common questions and issues encountered when working with 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol in the presence of acids.

Q1: I'm observing an unexpected carbonyl peak (around 1700-1740 cm⁻¹) in my IR spectrum after an acid-catalyzed reaction. What could be the cause?

A1: The appearance of a strong carbonyl absorption band is a strong indicator of a Pinacol-type rearrangement. Your starting material, a diol, has likely been converted to a ketone or an aldehyde. Given the structure of 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol, the likely product of this rearrangement is 2,3-dihydro-1H-inden-1-carbaldehyde or a related ketone.

Troubleshooting Steps:

• Confirm the Structure of the Byproduct: Isolate the byproduct using chromatography (e.g., column chromatography, preparative TLC, or HPLC) and characterize it using spectroscopic methods (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry).

• Minimize Reaction Temperature: The rate of rearrangement reactions is often highly dependent on temperature. Running your reaction at a lower temperature may significantly reduce the formation of the byproduct.

• Use a Milder Acid: Strong acids (e.g., H₂SO₄, HCl) are more likely to promote the Pinacol rearrangement.[1] Consider using a milder acid catalyst, such as a Lewis acid (e.g., BF₃·OEt₂) or a solid-supported acid catalyst, which can sometimes offer greater selectivity.

• Reduce Reaction Time: Monitor your reaction closely (e.g., by TLC or LC-MS) to determine the minimum time required for the completion of your desired transformation. Quench the reaction as soon as the starting material is consumed to prevent further degradation.

Q2: My reaction yield is consistently low, and I'm recovering a complex mixture of products. How can I improve the selectivity?

A2: A low yield and a complex product mixture suggest that multiple degradation or rearrangement pathways are occurring. In addition to the Pinacol rearrangement, acid-catalyzed dehydration to form alkenes is also a possibility.[4]

Troubleshooting Steps:

• pH Control: If your reaction conditions permit, carefully control the pH. In some cases, a buffered system may provide a more stable environment.

• Solvent Choice: The polarity of the solvent can influence the stability of the carbocation intermediate in the Pinacol rearrangement. Experiment with different solvents to see if you can suppress the rearrangement.

• Protecting Groups: If the hydroxyl groups are not directly involved in your desired reaction, consider protecting them prior to the acid-catalyzed step. Common protecting groups for diols include acetals and ketals, which are generally stable to many reaction conditions but can be removed under specific acidic conditions.

Q3: Can I predict which hydroxyl group is more likely to be eliminated during the rearrangement?

A3: Yes, the regioselectivity of the Pinacol rearrangement is determined by the relative stability of the resulting carbocation.[2] In the case of 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol, protonation can occur at either the primary or the tertiary hydroxyl group.

• Protonation at the primary hydroxyl group: Loss of water would lead to a primary carbocation, which is highly unstable.

• Protonation at the tertiary hydroxyl group: Loss of water would form a tertiary benzylic carbocation, which is significantly more stable due to resonance delocalization with the aromatic ring.

Therefore, the reaction will predominantly proceed through the formation of the more stable tertiary benzylic carbocation.

Q4: What is the likely structure of the rearranged product?

A4: Following the formation of the tertiary benzylic carbocation, a 1,2-hydride shift from the adjacent carbon bearing the hydroxymethyl group is the most probable next step. This would lead to the formation of a more stable carbocation alpha to the oxygen atom, which is resonance-stabilized. Subsequent deprotonation will yield 2,3-dihydro-1H-indene-1-carbaldehyde .

Experimental Protocols

Protocol 1: Monitoring the Stability of 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol under Acidic Conditions

Objective: To determine the rate and extent of degradation of 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol in the presence of an acid catalyst.

Materials:

• 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol

• Anhydrous solvent (e.g., Dichloromethane, Tetrahydrofuran)

• Acid catalyst (e.g., p-Toluenesulfonic acid, Camphorsulfonic acid)

• Internal standard (e.g., Dodecane, Naphthalene)

• Thin Layer Chromatography (TLC) plates

• Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) instrumentation

Procedure:

• Prepare a stock solution of 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol (e.g., 10 mg/mL) in the chosen anhydrous solvent.

• Prepare a stock solution of the internal standard in the same solvent.

• In a reaction vial, combine a known volume of the substrate stock solution and the internal standard stock solution.

• Add the acid catalyst (e.g., 0.1 equivalents).

• Stir the reaction at a controlled temperature (e.g., room temperature).

• At regular time intervals (e.g., 0, 15, 30, 60, 120 minutes), withdraw a small aliquot of the reaction mixture.

• Immediately quench the aliquot with a basic solution (e.g., saturated NaHCO₃ solution) to neutralize the acid.

• Extract the organic components with a suitable solvent (e.g., ethyl acetate).

• Analyze the organic extract by TLC, GC-MS, or LC-MS to monitor the disappearance of the starting material and the appearance of any new products.

• Quantify the amount of remaining starting material relative to the internal standard at each time point to determine the rate of degradation.

Protocol 2: Synthesis Involving an Acid-Catalyzed Step with Minimized Rearrangement

Objective: To perform a hypothetical acid-catalyzed reaction on a substrate containing the 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol moiety while minimizing the Pinacol rearrangement.

Materials:

• Substrate containing the 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol moiety

• Anhydrous, non-polar solvent (e.g., Toluene, Hexane)

• Mild Lewis acid catalyst (e.g., Trimethylsilyl trifluoromethanesulfonate (TMSOTf), Scandium(III) triflate)

• Reaction vessel equipped with a stirrer and inert gas inlet

• Quenching solution (e.g., saturated aqueous sodium bicarbonate)

Procedure:

• Dissolve the substrate in the anhydrous, non-polar solvent under an inert atmosphere (e.g., Nitrogen or Argon).

• Cool the reaction mixture to a low temperature (e.g., -78 °C using a dry ice/acetone bath).

• Slowly add the mild Lewis acid catalyst dropwise to the cooled solution.

• Stir the reaction at the low temperature and monitor its progress by TLC or LC-MS.

• Once the reaction is complete, quench it by adding the cold reaction mixture to a rapidly stirred, cold quenching solution.

• Allow the mixture to warm to room temperature and perform a standard aqueous workup.

• Purify the product using column chromatography.

Visualizing the Instability: The Pinacol Rearrangement Pathway

The following diagram illustrates the proposed mechanism for the acid-catalyzed rearrangement of 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol.

Caption: Proposed Pinacol rearrangement mechanism.

Data Summary Table

Parameter	Recommendation for Minimizing Rearrangement	Rationale
Acid Catalyst	Mild Lewis acids (e.g., TMSOTf, Sc(OTf)₃) or solid-supported acids.	Less prone to induce carbocation formation compared to strong Brønsted acids.
Temperature	Low temperatures (e.g., -78 °C to 0 °C).	Reduces the rate of the rearrangement reaction.
Solvent	Non-polar solvents (e.g., Toluene, Hexane).	Can destabilize the polar carbocation intermediate, thus disfavoring the rearrangement pathway.
Reaction Time	As short as possible; monitor reaction closely.	Minimizes the exposure of the product to acidic conditions that could cause further degradation.

Conclusion

The stability of 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol under acidic conditions is a critical consideration for any synthetic route involving this compound. By understanding the underlying principles of the Pinacol rearrangement and implementing the troubleshooting strategies and experimental protocols outlined in this guide, researchers can significantly improve the outcomes of their experiments. Always remember to carefully characterize any unexpected byproducts to gain a deeper understanding of the reaction pathways at play in your specific system.

References

• Pinacol Rearrangement. Master Organic Chemistry. [Link]

• Pinacol Rearrangement. Chemistry Steps. [Link]

• Pinacol Pinacolone Rearrangement Process. BYJU'S. [Link]

• Alcohol Dehydration Reaction Mechanism With H2SO4. YouTube. [Link]

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• 2. One moment, please... [chemistrysteps.com]
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• 4. m.youtube.com [m.youtube.com]

Technical Support Center: Resolving Racemization Problems in 1-Substituted Indanol Derivatives

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for resolving racemization issues associated with 1-substituted indanol derivatives. These chiral building blocks are pivotal in the synthesis of various pharmaceuticals, making their stereochemical integrity a critical parameter for efficacy and safety. This guide provides in-depth troubleshooting advice, validated protocols, and answers to frequently asked questions to help you navigate the challenges of maintaining and resolving the chirality of these important compounds.

Section 1: Frequently Asked Questions - Understanding the Fundamentals

This section addresses the core principles of racemization as it applies to the 1-substituted indanol scaffold.

Q1: What is racemization and why is it a significant problem for 1-substituted indanol derivatives?

Racemization is a chemical process in which an enantiomerically pure or enriched compound converts into a mixture containing equal amounts of both enantiomers (a racemate), resulting in the loss of optical activity.[1] For drug development professionals, this is a critical issue. The biological activity of a chiral molecule, such as a 1-substituted indanol derivative, is often exclusive to one enantiomer (the eutomer), while the other (the distomer) may be inactive or, in some cases, cause undesirable side effects.[2] Therefore, preventing unintended racemization and resolving racemic mixtures are essential steps to ensure the synthesis of a safe and effective final active pharmaceutical ingredient (API).

Q2: What is the primary mechanism leading to racemization in 1-substituted indanols?

The stereocenter at the C1 position of the indanol ring is susceptible to racemization, particularly under conditions that facilitate the formation of a planar, achiral intermediate. The most common mechanism involves the formation of a carbocation or a related stabilized intermediate at the C1 position. This can be initiated under acidic or basic conditions, or through reactions that involve the hydroxyl group. Once the planar intermediate is formed, subsequent attack by a nucleophile (or rearrangement) can occur from either face with equal probability, leading to a racemic mixture.

Sources

• 1. pure.manchester.ac.uk [pure.manchester.ac.uk]
• 2. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to HPLC Methods for the Enantiomeric Separation of 1-(Hydroxymethyl)indan-1-ol

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and stereoisomer analysis, the precise and reliable separation of enantiomers is paramount. This guide offers an in-depth technical comparison of High-Performance Liquid Chromatography (HPLC) methods for the enantiomeric resolution of 1-(hydroxymethyl)indan-1-ol, a chiral diol of significant interest. As a Senior Application Scientist, this document is structured to provide not only procedural steps but also the underlying scientific rationale to empower researchers in developing robust and efficient chiral separation methods.

The Criticality of Enantiomeric Separation for Chiral Diols

Chirality plays a pivotal role in the pharmacological and toxicological profiles of drug candidates. For chiral molecules like 1-(hydroxymethyl)indan-1-ol, individual enantiomers can exhibit markedly different biological activities. One enantiomer may be therapeutically active, while the other could be inactive, less active, or even contribute to adverse effects[1]. Consequently, regulatory bodies worldwide mandate the characterization and quantification of individual enantiomers in chiral drug substances. HPLC with chiral stationary phases (CSPs) stands as the most powerful and widely adopted technique for this purpose[2].

The structure of 1-(hydroxymethyl)indan-1-ol, featuring two hydroxyl groups and a stereocenter, presents a unique challenge and opportunity for chiral recognition. The selection of an appropriate CSP and mobile phase is critical to exploit the subtle stereochemical differences for a successful separation.

Comparative Analysis of Chiral HPLC Methodologies

The enantioselective separation of diols is most effectively achieved using polysaccharide-based CSPs. These CSPs, typically derivatives of cellulose or amylose coated or immobilized on a silica support, offer a broad range of enantioselectivity due to their complex three-dimensional structures which include chiral grooves and cavities. The primary interaction mechanisms involved are hydrogen bonding, dipole-dipole interactions, and π-π interactions.

Below is a comparative summary of potential HPLC methods for the enantiomeric separation of 1-(hydroxymethyl)indan-1-ol, based on established methods for the structurally analogous compound, 1-indanol, and general principles of chiral chromatography for diols.

Parameter	Method 1: Polysaccharide-Based CSP (Normal Phase)	Method 2: Polysaccharide-Based CSP (Polar Organic Mode)	Method 3: Cyclodextrin-Based CSP (Reversed-Phase)
Chiral Stationary Phase	Chiralpak® ID (Amylose tris(3-chlorophenylcarbamate))	Chiralpak® IA (Amylose tris(3,5-dimethylphenylcarbamate))	Astec® CYCLOBOND™ I 2000 (Beta-cyclodextrin)
Mobile Phase	n-Hexane / 2-Propanol (90:10, v/v)	Acetonitrile / Methanol (90:10, v/v)	Water / Methanol (60:40, v/v) with 0.1% Acetic Acid
Flow Rate	1.0 mL/min	0.5 mL/min	1.0 mL/min
Temperature	25 °C	25 °C	30 °C
Detection	UV at 220 nm	UV at 220 nm	UV at 220 nm
Expected Resolution (Rs)	> 2.0	> 1.5	> 1.5
Elution Order	Enantiomer-dependent	Enantiomer-dependent	Enantiomer-dependent
Advantages	High efficiency and resolution for many chiral compounds.	Good for polar compounds, can offer different selectivity.	Aqueous mobile phase, good for polar analytes.
Considerations	Requires non-polar solvents.	May require column screening for optimal selectivity.	Inclusion complex formation is key, may not be universally applicable.

The "Why" Behind the Method: A Scientific Deep Dive

The choice of a chiral separation strategy is a multi-faceted decision, guided by the physicochemical properties of the analyte and the desired chromatographic outcome.

Polysaccharide-Based CSPs: The Workhorse of Chiral Separations

Polysaccharide-based CSPs, such as the Chiralpak® series, are renowned for their broad applicability and high success rates in resolving a wide array of chiral compounds[3]. The helical structure of the derivatized cellulose or amylose creates a chiral environment where enantiomers can differentially interact.

• Normal-Phase Mode (Method 1): This is often the first approach for chiral method development on polysaccharide CSPs. The use of a non-polar mobile phase like n-hexane with a polar modifier (e.g., 2-propanol or ethanol) allows for strong hydrogen bonding interactions between the hydroxyl groups of 1-(hydroxymethyl)indan-1-ol and the carbamate groups on the polysaccharide backbone. The differential fit of the enantiomers into the chiral grooves of the CSP leads to different retention times and, thus, separation[1]. The separation of racemic 1-indanol on a Chiralpak® ID column with a mobile phase of n-hexane/2-propanol (90:10 v/v) demonstrates the efficacy of this approach for this class of compounds[4].

• Polar Organic Mode (Method 2): In this mode, polar organic solvents like acetonitrile and methanol are used. This can be advantageous for compounds with higher polarity that have limited solubility in normal-phase eluents. The chiral recognition mechanism in polar organic mode is complex and can involve a combination of dipole-dipole interactions and hydrogen bonding. It often provides a different elution order and selectivity compared to the normal-phase mode, making it a valuable alternative during method development.

Cyclodextrin-Based CSPs: An Alternative Approach

Cyclodextrin-based CSPs operate on the principle of forming inclusion complexes. The cyclodextrin molecule has a hydrophobic interior and a hydrophilic exterior. Chiral recognition occurs through the differential inclusion of the enantiomers' hydrophobic moieties (the indan ring system) into the cyclodextrin cavity, supplemented by interactions between the analyte's polar groups (the hydroxyls) and the hydroxyl groups on the rim of the cyclodextrin.

• Reversed-Phase Mode (Method 3): This mode is particularly useful for polar analytes and employs aqueous-organic mobile phases. The addition of a small amount of acid, like acetic acid, can help to suppress the ionization of any acidic impurities and improve peak shape.

Experimental Protocols: A Step-by-Step Guide

The following protocols provide a detailed methodology for the enantiomeric separation of 1-(hydroxymethyl)indan-1-ol based on the principles discussed.

Protocol 1: Normal-Phase Separation on a Polysaccharide-Based CSP

Objective: To achieve baseline separation of the enantiomers of 1-(hydroxymethyl)indan-1-ol using a Chiralpak® ID column in normal-phase mode.

Materials:

• HPLC system with UV detector

• Chiralpak® ID column (250 x 4.6 mm, 5 µm)

• HPLC-grade n-hexane

• HPLC-grade 2-propanol

• 1-(hydroxymethyl)indan-1-ol racemic standard

• Sample of 1-(hydroxymethyl)indan-1-ol for analysis

Procedure:

• Mobile Phase Preparation: Prepare the mobile phase by mixing n-hexane and 2-propanol in a 90:10 (v/v) ratio. Degas the mobile phase before use.

• System Equilibration: Equilibrate the Chiralpak® ID column with the mobile phase at a flow rate of 1.0 mL/min for at least 30 minutes or until a stable baseline is achieved.

• Sample Preparation: Dissolve the 1-(hydroxymethyl)indan-1-ol standard and sample in the mobile phase to a concentration of approximately 1 mg/mL. Filter the solutions through a 0.45 µm syringe filter.

• Injection and Data Acquisition: Inject 10 µL of the prepared standard and sample solutions into the HPLC system.

• Chromatographic Conditions:

  • Column: Chiralpak® ID (250 x 4.6 mm, 5 µm)

  • Mobile Phase: n-Hexane / 2-Propanol (90:10, v/v)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C

  • Detection: UV at 220 nm

• Data Analysis: Identify the two enantiomer peaks in the chromatogram. Calculate the resolution (Rs), selectivity (α), and retention factors (k') for the separation.

Visualizing the Workflow

Caption: Workflow for the enantiomeric separation of 1-(hydroxymethyl)indan-1-ol by HPLC.

Troubleshooting and Optimization

Should the initial separation not be optimal, consider the following adjustments:

• Poor Resolution:

  • Decrease the percentage of the polar modifier (2-propanol) in the mobile phase. This will generally increase retention times and may improve resolution.

  • Decrease the flow rate. Lower flow rates can lead to better efficiency and improved resolution.

  • Decrease the column temperature. This can enhance the chiral recognition capabilities of the CSP.

• Long Retention Times:

  • Increase the percentage of the polar modifier.

  • Increase the flow rate.

• Poor Peak Shape:

  • Ensure the sample is fully dissolved in the mobile phase.

  • Consider adding a small amount of an acidic or basic additive to the mobile phase if the analyte has ionizable functional groups.

Conclusion

The enantiomeric separation of 1-(hydroxymethyl)indan-1-ol is readily achievable using HPLC with polysaccharide-based chiral stationary phases. A normal-phase method utilizing a Chiralpak® ID column with a mobile phase of n-hexane and 2-propanol provides a robust starting point for method development. By understanding the principles of chiral recognition and systematically optimizing the chromatographic parameters, researchers can develop reliable and efficient methods for the accurate determination of the enantiomeric purity of this and other chiral diols, ensuring the quality and safety of pharmaceutical products.

References

• MERIČKO D., LEHOTAY J., ČIŽMÁRIK J. HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie. 2007; 56(3):107-113. [Link]

• Enantioselective separation of racemic 1‐indanol on (a) the conventional Chiralpak ID versus (b) the capillary Chiralpak ID‐3... ResearchGate. [Link]

• Chiral HPLC Separations. Phenomenex. [Link]

• On the Enantioselective HPLC Separation Ability of Sub-2 µm Columns: Chiralpak® IG-U and ID-U. National Institutes of Health. [Link]

• Separation and identification of cis and trans isomers of 2-butene-1,4-diol and lafutidine by HPLC and LC-MS. National Institutes of Health. [Link]

• A Validated Chiral HPLC Method For Enantiomeric Separation of Glycidyl Butyrate on Cellulose Based Stationary Phase. IOSR Journal of Applied Chemistry. [Link]

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A Comparative Guide to the Structural Elucidation of 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol: Spotlight on X-ray Crystallography

In the landscape of drug discovery and materials science, the precise determination of a molecule's three-dimensional structure is paramount. This guide provides a comparative analysis of analytical techniques for the structural characterization of 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol, a novel diol with potential applications in organic synthesis and medicinal chemistry. While a crystal structure for this specific molecule is not yet publicly available, this guide will leverage data from closely related analogs to illustrate the unparalleled insights offered by single-crystal X-ray crystallography and contrast them with other widely used spectroscopic methods.

The Subject Molecule: 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol

1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol is a derivative of 1-indanol, featuring a hydroxymethyl group at the C1 position.[1] This modification introduces a second chiral center and additional hydrogen bonding capabilities, making its structural conformation critical to its chemical behavior and potential biological activity.

The Gold Standard: Single-Crystal X-ray Crystallography

X-ray crystallography stands as the definitive method for determining the absolute structure of a crystalline compound. It provides precise atomic coordinates, bond lengths, bond angles, and torsional angles, revealing the molecule's conformation and intermolecular interactions in the solid state.

Although a crystal structure for our target molecule has not been deposited in public databases like the Cambridge Structural Database (CSD) or the Crystallography Open Database (COD), we can infer the richness of the data it would provide by examining the crystal structures of related indane derivatives. For instance, the crystal structures of various substituted 2,3-dihydro-1H-inden-1-one derivatives have been reported, showcasing the planarity of the ring systems and the nature of their intermolecular interactions.[2][3]

Hypothetical Crystallographic Data for 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol

Based on known structures of similar compounds, a successful crystallographic analysis would yield a detailed table of atomic coordinates and geometric parameters.

Table 1: Representative Crystallographic Parameters for a Hypothetical Crystal of 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol.

Parameter	Expected Value/Information	Significance
Crystal System	e.g., Monoclinic	Describes the basic shape of the unit cell.
Space Group	e.g., P2₁/c	Defines the symmetry elements within the unit cell.
a, b, c (Å)	e.g., 10.5, 8.2, 12.1	Unit cell dimensions.
α, β, γ (°)	e.g., 90, 105.3, 90	Unit cell angles.
Volume (ų)	e.g., 1025	Volume of the unit cell.
Z	e.g., 4	Number of molecules per unit cell.
R-factor	< 0.05	A measure of the agreement between the crystallographic model and the experimental X-ray diffraction data.

Experimental Workflow: From Powder to Structure

The process of obtaining a crystal structure is a multi-step endeavor that demands precision and expertise.

Figure 1: A generalized workflow for single-crystal X-ray crystallography.

Step-by-Step Experimental Protocol:

• Synthesis and Purification: The target compound, 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol, would first be synthesized. A potential route involves the reduction of 1-indanone to 1-indanol, followed by appropriate functionalization.[4] High purity (>99%) is crucial for successful crystallization.

• Crystallization: The purified compound is dissolved in a suitable solvent or solvent mixture, and crystals are grown through slow evaporation, vapor diffusion, or cooling. This is often the most challenging step, requiring screening of various conditions.

• X-ray Diffraction: A single crystal of suitable size and quality is mounted on a goniometer and irradiated with a focused beam of X-rays. The diffraction pattern is recorded on a detector as the crystal is rotated.

• Structure Solution and Refinement: The diffraction data is processed to determine the unit cell dimensions and space group. The initial electron density map is used to build a molecular model, which is then refined against the experimental data to obtain the final, accurate structure.

Complementary Spectroscopic Techniques

While X-ray crystallography provides the ultimate structural detail, other spectroscopic methods offer valuable and more readily obtainable information about the molecule's connectivity and functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule.[5] For 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol, ¹H and ¹³C NMR would confirm the presence of the indane core, the hydroxyl, and hydroxymethyl groups.

Table 2: Predicted ¹H and ¹³C NMR Chemical Shifts (in ppm) for 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol in CDCl₃.

Atom	¹H Chemical Shift (Predicted)	¹³C Chemical Shift (Predicted)	Information Gained
Aromatic CH	7.2 - 7.5	120 - 145	Presence of the benzene ring.
CH-OH	~5.0	~75	Indicates the hydroxyl-bearing methine.
CH₂ (ring)	2.0 - 3.0	30 - 40	Methylene groups of the five-membered ring.
CH₂-OH	~3.8	~65	Hydroxymethyl group.
OH	Variable	-	Hydroxyl protons, position can vary.

While NMR confirms the molecular skeleton, it provides limited information about the three-dimensional arrangement (stereochemistry and conformation) without more complex experiments like NOESY.

Infrared (IR) Spectroscopy and Mass Spectrometry (MS)

IR spectroscopy is used to identify the functional groups present in a molecule. For our target compound, a broad peak around 3300 cm⁻¹ would indicate the O-H stretching of the alcohol groups.

Mass spectrometry determines the molecular weight of the compound. For C₁₀H₁₂O₂, the expected molecular ion peak [M]⁺ would be at m/z 164.08.

Comparative Analysis: Crystallography vs. Spectroscopy

The following diagram illustrates the logical flow of structural analysis, highlighting the unique contributions of each technique.

Figure 2: Comparison of information obtained from different analytical techniques.

Table 3: Comparison of Analytical Techniques for the Structural Elucidation of 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol.

Feature	X-ray Crystallography	NMR Spectroscopy	IR Spectroscopy & Mass Spectrometry
Information Provided	Absolute 3D structure, bond lengths, bond angles, stereochemistry, intermolecular interactions.	Connectivity, chemical environment of atoms, functional groups.	Presence of functional groups (IR), molecular weight (MS).
Sample State	Crystalline solid	Solution	Solid, liquid, or gas
Key Advantage	Unambiguous and highly detailed structural information.	Non-destructive, provides information about dynamic processes in solution.	Rapid and provides quick confirmation of functional groups and molecular formula.
Key Limitation	Requires a single crystal of sufficient quality, which can be difficult to obtain.	Provides indirect structural information that often requires interpretation.	Limited to functional group identification and molecular weight.

Conclusion

For the definitive structural characterization of 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol, single-crystal X-ray crystallography is the unparalleled technique. It provides a complete and unambiguous three-dimensional picture of the molecule, which is essential for understanding its properties and potential applications. While spectroscopic methods like NMR, IR, and mass spectrometry are indispensable for routine characterization and confirmation of the molecular formula and connectivity, they cannot replace the detailed and precise structural insights offered by crystallography. For researchers and drug development professionals working with novel compounds, investing in obtaining a crystal structure can provide the foundational knowledge needed to accelerate their research and development efforts.

References

• NMR Analysis of 2-(2', 3'-dihydro-1'H-inden-1'-yl)-1H-indene - ResearchGate. (n.d.). Retrieved February 15, 2026, from [Link]

• Synthesis and X-ray Crystal Structure Analysis of Substituted 1,2,4-Triazolo [4',3':2,3]pyridazino[4,5-b]indole and Its Precursor - MDPI. (2023, June 29). Retrieved February 15, 2026, from [Link]

• Strategies for Accessing cis-1-Amino-2-Indanol - PMC - NIH. (n.d.). Retrieved February 15, 2026, from [Link]

• 2-(benzylidene)- 2,3-dihydro-1H-inden-1-one derivatives: Crystal structures & hirshfeld surface analysis - ResearchGate. (2025, August 6). Retrieved February 15, 2026, from [Link]

• (S)‐(+)‐1‐Indanol with atom numbering. - ResearchGate. (n.d.). Retrieved February 15, 2026, from [Link]

• One-Pot Synthesis of Novel 2,3-Dihydro-1H-indazoles - PMC. (n.d.). Retrieved February 15, 2026, from [Link]

• 1-Indanol | C9H10O | CID 22819 - PubChem - NIH. (n.d.). Retrieved February 15, 2026, from [Link]

• 1H-Inden-1-ol, 2,3-dihydro-3,3-dimethyl- - the NIST WebBook. (n.d.). Retrieved February 15, 2026, from [Link]

• (1S)-2,3-dihydro-1H-inden-1-ol - PubChem. (n.d.). Retrieved February 15, 2026, from [Link]

• 2-(benzylidene)- 2,3-dihydro-1H-inden-1-one derivatives: crystal structures and Hirshfeld surface analysis | Semantic Scholar. (2017, April 1). Retrieved February 15, 2026, from [Link]

• Synthesis of 1-indanones with a broad range of biological activity - Beilstein Journals. (2017, March 9). Retrieved February 15, 2026, from [Link]

• 1H NMR spectrum of Compound 32 - The Royal Society of Chemistry. (n.d.). Retrieved February 15, 2026, from [Link]

• Synthesis and pharmacological profiling of cis-1-amino-2-indanol derivatives as α-glucosidase inhibitors - ResearchGate. (2026, January 9). Retrieved February 15, 2026, from [Link]

• 1H and 13C NMR for the Profiling of Natural Product Extracts: Theory and Applications - SciSpace. (2017, February 24). Retrieved February 15, 2026, from [Link]

• High-resolution UV spectroscopy of 1-indanol - Fritz Haber Institute. (2021, March 28). Retrieved February 15, 2026, from [Link]

• 1H-Inden-1-one, 2,3-dihydro- - the NIST WebBook. (n.d.). Retrieved February 15, 2026, from [Link]

• Computational and Experimental 1 H-NMR Study of Hydrated Mg-Based Minerals - MDPI. (2020, February 19). Retrieved February 15, 2026, from [Link]

• 1-Indanone | C9H8O | CID 6735 - PubChem. (n.d.). Retrieved February 15, 2026, from [Link]

• 1-(hydroxymethyl)-2,3-dihydro-1h-inden-1-ol - PubChemLite. (n.d.). Retrieved February 15, 2026, from [Link]

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A Comparative Guide to Validating the Purity of 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol for Pharmaceutical Use

Introduction: The Critical Role of Purity in Pharmaceutical Intermediates

In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) is non-negotiable. However, the rigorous scrutiny of purity must extend further up the manufacturing chain to key intermediates. 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol is a crucial building block in the synthesis of various pharmaceutical compounds. Its molecular structure, featuring a diol on a dihydroindene core, presents unique challenges and considerations for purity validation. The presence of even trace impurities—such as starting materials, by-products from synthesis, or degradation products—can have profound implications for the safety, efficacy, and stability of the final drug product.[1]

This guide provides an in-depth comparison of orthogonal analytical techniques for the comprehensive purity assessment of 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol. We will move beyond mere procedural descriptions to explore the underlying scientific rationale for method selection, protocol design, and data interpretation, consistent with the stringent standards set by regulatory bodies like the International Council for Harmonisation (ICH).[2][3]

Understanding the Impurity Profile

A robust purity validation strategy begins with a theoretical assessment of potential impurities. For 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol, impurities can be broadly categorized as:

• Organic Impurities: These are the most common and include starting materials, intermediates from incomplete reactions, by-products from side reactions (e.g., dimers, oxidation products), and degradation products.[3][4]

• Inorganic Impurities: These may arise from the manufacturing process and include reagents, catalysts, and inorganic salts.[4][5]

• Residual Solvents: Organic volatile chemicals used during synthesis or purification.[4]

The logical workflow for validating the purity of a pharmaceutical intermediate like 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol is a multi-step, decision-driven process.

Caption: Comprehensive Purity Validation Workflow.

Comparative Analysis of Key Analytical Methods

No single analytical technique is sufficient to declare a pharmaceutical intermediate as "pure." A scientifically sound approach relies on the use of orthogonal methods—techniques that measure the same attribute based on different chemical or physical principles. This guide will compare four primary methods: HPLC, GC-MS, qNMR, and DSC.

High-Performance Liquid Chromatography (HPLC)

HPLC is the cornerstone of purity analysis in the pharmaceutical industry due to its high resolution, sensitivity, and robustness.[6] For 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol, a reversed-phase HPLC (RP-HPLC) method is the logical starting point.

Causality Behind Experimental Choices:

• Stationary Phase: A C18 column is selected for its hydrophobicity, which provides effective retention for the moderately polar diol and allows for the separation of less polar starting materials or more polar degradation products.

• Mobile Phase: A gradient of water and acetonitrile with a small amount of formic acid is used. The acid protonates silanol groups on the stationary phase to reduce peak tailing and ensures the analyte is in a consistent ionic state, leading to sharp, symmetrical peaks.[7]

• Detection: UV detection is chosen, typically around 254 nm or 265 nm, where the benzene ring of the indene structure exhibits strong absorbance. A photodiode array (PDA) detector is superior as it can provide spectral data to assess peak purity.

• Objective: To separate and quantify impurities in 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol.

• Instrumentation: HPLC system with a quaternary pump, autosampler, column oven, and PDA detector.

• Reagents & Materials:

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade, 18 MΩ·cm)

  • Formic acid (ACS grade)

  • 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol reference standard and sample

  • C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 3.5 µm)

• Procedure:

  • Mobile Phase Preparation:

    • Solvent A: Water with 0.1% Formic Acid

    • Solvent B: Acetonitrile with 0.1% Formic Acid

  • Standard Solution Preparation: Accurately weigh and dissolve the reference standard in a 50:50 mixture of Solvent A and B to a final concentration of 1.0 mg/mL.

  • Sample Solution Preparation: Prepare the sample in the same manner as the standard solution.

  • Chromatographic Conditions:

    • Flow Rate: 1.0 mL/min

    • Column Temperature: 30 °C

    • Injection Volume: 5 µL

    • Detection Wavelength: 265 nm with PDA scan from 200-400 nm

    • Gradient Program: 5% B to 95% B over 20 minutes, hold for 5 minutes, return to initial conditions.

• Data Analysis:

  • Calculate purity using the area percent method.

  • Quantify identified impurities against their respective reference standards if available. If not, use the relative response factor of the main peak (assuming it to be 1.0) for an estimation, as per ICH guidelines.[7]

Parameter	Typical Performance
Limit of Detection (LOD)	0.01 µg/mL
Limit of Quantitation (LOQ)	0.03 µg/mL
Linearity (r²)	> 0.999
Accuracy (% Recovery)	98.0 - 102.0%
Precision (% RSD)	< 2.0%
(Representative data based on similar analyses[8])

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for identifying and quantifying volatile and semi-volatile impurities.[6] Its primary role in this context is to detect residual solvents from the synthesis and to identify any thermally stable, low molecular weight by-products that may not be well-resolved by HPLC.

Causality Behind Experimental Choices:

• Technique Selection: GC is ideal for separating volatile compounds based on their boiling points and interaction with the stationary phase.[9] The mass spectrometer provides definitive identification based on the mass-to-charge ratio and fragmentation pattern of the eluted compounds.[10]

• Derivatization: 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol itself has two polar hydroxyl groups, making it non-volatile. To analyze it or related impurities by GC, derivatization (e.g., silylation with BSTFA) is often required to increase volatility. However, for a simple residual solvent screen, derivatization is unnecessary.

• Objective: To identify and quantify residual solvents according to ICH Q3C guidelines.[3]

• Instrumentation: GC system with a headspace autosampler and a Mass Spectrometer detector.

• Reagents & Materials:

  • Dimethyl sulfoxide (DMSO) or other suitable high-boiling solvent

  • Reference standards for expected solvents

  • Sample of 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol

  • Capillary column (e.g., DB-624 or equivalent, 30 m x 0.32 mm, 1.8 µm)

• Procedure:

  • Sample Preparation: Accurately weigh ~100 mg of the sample into a headspace vial. Add 1 mL of DMSO. Seal the vial.

  • GC-MS Conditions:

    • Injector Temperature: 250 °C

    • Carrier Gas: Helium, constant flow

    • Oven Program: 40 °C (hold 5 min), ramp to 240 °C at 10 °C/min, hold 5 min.

    • Transfer Line Temperature: 250 °C

    • Ion Source Temperature: 230 °C

    • Ionization Mode: Electron Ionization (EI) at 70 eV

    • Mass Range: 35-350 amu

• Data Analysis: Identify peaks by comparing their mass spectra with the NIST library and their retention times with known standards. Quantify using a standard addition or external standard method.

Quantitative NMR (qNMR) Spectroscopy

qNMR is an absolute, primary method of quantification that does not require a reference standard of the analyte itself. It determines purity by comparing the integral of a specific proton signal from the analyte to the integral of a signal from a certified internal standard of known purity and weight.[8]

Causality Behind Experimental Choices:

• Orthogonal Principle: Unlike chromatography, which separates components, qNMR provides a direct measure of the molar quantity of the substance in solution, making it a truly orthogonal technique for purity verification.

• Internal Standard Selection: The internal standard must be stable, have high purity, be accurately weighable, and have a simple proton spectrum with at least one signal that is fully resolved from any analyte signals. Maleic acid or dimethyl sulfone are common choices.

• Objective: To determine the absolute purity of 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol.

• Instrumentation: NMR Spectrometer (≥400 MHz recommended for better signal dispersion).

• Reagents & Materials:

  • Deuterated solvent (e.g., DMSO-d6)

  • Certified internal standard (e.g., Maleic Acid)

  • Sample of 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol

• Procedure:

  • Sample Preparation: Accurately weigh ~20 mg of the sample and ~10 mg of the internal standard into the same vial. Dissolve in a precise volume of DMSO-d6.

  • NMR Acquisition:

    • Acquire a quantitative ¹H NMR spectrum.

    • Ensure a long relaxation delay (D1 ≥ 5 * T1 of the slowest relaxing proton) to allow for full magnetization recovery.

    • Use a 90° pulse angle.

  • Data Processing: Carefully phase and baseline correct the spectrum. Integrate the chosen analyte signal and the internal standard signal.

• Calculation: The purity (P) is calculated using the following formula: P_analyte = (I_analyte / I_std) * (N_std / N_analyte) * (M_analyte / M_std) * (m_std / m_analyte) * P_std Where: I = Integral, N = Number of protons for the signal, M = Molar mass, m = mass, P = Purity of the standard.

Parameter	Typical Performance
Purity Range	95 - 100%
Accuracy (% Purity)	± 0.5%
Precision (% RSD)	< 1.0%
Measurement Time	< 30 minutes per sample
(Representative data based on similar analyses[8])

Differential Scanning Calorimetry (DSC)

DSC is a thermal analysis technique that measures the difference in heat flow required to increase the temperature of a sample and a reference. For high-purity crystalline compounds, it can determine purity based on the principle of melting point depression.[1][11]

Causality Behind Experimental Choices:

• Thermodynamic Principle: The presence of impurities broadens the melting range and lowers the melting point of a pure substance. The Van't Hoff equation relates this depression to the mole fraction of the impurity, allowing for a purity calculation.[12]

• Applicability: This method is only suitable for crystalline materials that are >98% pure and do not decompose upon melting.[13] It serves as an excellent orthogonal check for highly pure batches.

• Objective: To determine the purity of a highly pure, crystalline batch of 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol.

• Instrumentation: Differential Scanning Calorimeter.

• Procedure:

  • Sample Preparation: Accurately weigh 1-3 mg of the sample into an aluminum pan and hermetically seal it.

  • Thermal Program: Heat the sample at a slow rate (e.g., 1-2 °C/min) through its melting transition.

  • Data Analysis: Determine the onset temperature of melting and the heat of fusion (ΔHfus). The instrument's software calculates purity based on the Van't Hoff equation by analyzing the shape of the melting peak.[8]

Parameter	Typical Performance
Purity Range	98.5 - 100 mol%
Accuracy (% Purity)	± 0.2% (for ideal samples)
Precision (% RSD)	< 1.5%
Limitations	Not suitable for amorphous or decomposing substances
(Representative data based on literature[13])

Decision Framework for Method Selection

The choice of analytical technique is not arbitrary but is dictated by the specific question being asked at a particular stage of development. The following decision pathway illustrates this logic.

Caption: Decision Pathway for Analytical Method Selection.

Conclusion and Recommendations

Validating the purity of 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol for pharmaceutical use demands a multi-faceted, scientifically-grounded strategy. No single method is sufficient.

• For routine quality control and impurity profiling, a validated RP-HPLC method is the indispensable workhorse.

• For ensuring the absence of volatile contaminants, GC-MS is mandatory.

• For the definitive assignment of absolute purity, particularly for qualifying a new batch as a reference standard, qNMR provides an unbiased and highly accurate result.

• For a rapid, orthogonal confirmation of purity on highly crystalline final batches, DSC is a valuable and efficient tool.

By judiciously combining these orthogonal techniques, researchers and drug development professionals can build a comprehensive and self-validating data package that ensures the purity, safety, and quality of this critical pharmaceutical intermediate, thereby satisfying both scientific and regulatory expectations.

References

• CN101062897A - Improved process for preparing 2,3-dihydro-1H-indenes-1-amine and derivative thereof.
• Purity Determination and DSC Tzero Technology. TA Instruments.
• A Comparative Guide to Analytical Methods for Isoindoline-1,3-diol Purity Valid
• Discovery of the Pure Polycyclic Aromatic Hydrocarbon Indene (c-C9H8)
• Strategies for The Purification of Synthetic Products in The Pharmaceutical Industry.
• Q 3 B (R2) Impurities in New Drug Products. European Medicines Agency (EMA).
• 1-(hydroxymethyl)-2,3-dihydro-1h-inden-1-ol. PubChem.
• NMR Analysis of 2-(2',3'-dihydro-1'H-inden-1'-yl)-1H-indene.
• 1H-NMR spectrum of 2-(2', 3'-dihydro-1'H-inden-1'-yl)-1H-indene.
• Synthesis indene derivatives via C−H activation.
• Development and Validation of Analytical Methods for Pharmaceuticals.
• ICH Q3A(R2) Impurities in new drug substances. European Medicines Agency.
• Differential Scanning Calorimetry (DSC Analysis)
• Purification & Separation | Chromatography | HPLC | CDMO. PharmaCompass.com.
• A validated reverse phase HPLC and HPTLC method for estimation of Olmesartan Medoxomil in pharmaceutical dosage form. Der Pharma Chemica.
• Synthesis of (1‐(Aminomethyl)‐2,3‐dihydro‐1H‐inden‐3‐yl)methanol: Structural Confirmation of the Main Band Impurity Found in Varenicline® Starting Material.
• Preparative Purification Solutions in Drug Discovery Synthesis. YouTube.
• 1HNMR spectrometry in structural elucidation of organic compounds. Journal of Chemical and Pharmaceutical Sciences.
• Development and Validation of RP-HPLC Method for Simultaneous Estimation of Tiotropium Bromide, Formoterol Fumarate, and Olodaterol HCl in Bulk and Metered Dose Aerosols.
• DSC purity. Mettler Toledo.
• impurities in new drug substances q3a(r2). ICH.
• Advances in Purification Techniques for Pharmaceutical Compound Isol
• Impurity guidelines in drug development under ICH Q3. AMSbiopharma.
• Development and application of RP–HPLC method for estimation and evaluation of stability of brinzolamide in ophthalmic formulation.
• GC-MS Analysis and In Silico Approaches of Indigofera heterantha Root Oil Chemical Constituents. MDPI.
• STRUCTURE ELUCID
• The use of differential scanning calorimetry for the purity verification of pharmaceutical reference standards. PubMed.
• Quantitative determination of 26 aromatic amines derived from banned azo dyes in textiles through the use of lc, tandem ms, and. Agilent.
• Spectrophotometric Analysis of Drugs: Methods for Purity Assessment and Pharmaceutical Formul
• RP-HPLC analytical method development and optimization for quantification of donepezil hydrochloride in orally disintegr
• 1H-Inden-1-ol, 2,3-dihydro-3,3-dimethyl-. NIST WebBook.
• Introduction to NMR and Its Application in Metabolite Structure Determin
• Q3A(R) Impurities in New Drug Substances. FDA.
• The Importance of Purity Determination of Pharmaceuticals. NETZSCH Analyzing & Testing.
• What are the emerging technologies for pharmaceutical intermediate purific
• GC/MS Analysis of Essential Oil and Enzyme Inhibitory Activities of Syzygium cumini (Pamposia) Grown in Egypt: Chemical Characterization and Molecular Docking Studies. PMC.
• Analytical Purity Method Development and Validation by gas Chromatography of L-valine Methyl Ester Hydrochloride for Production. IISTE.org.
• Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals. alwsci.
• Olmesartan Medoxomil-impurities.

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Benchmarking catalytic efficiency of 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol derivatives

The following guide provides an in-depth technical benchmarking of 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol (hereafter referred to as 1-Hydroxymethyl-1-indanol ) and its derivatives. This analysis focuses on its application as a chiral scaffold in asymmetric catalysis, specifically comparing its performance against industry standards like BINOL and TADDOL .

Executive Summary: The Gem-Disubstituted Advantage

In the landscape of chiral ligands, 1-(hydroxymethyl)-1-indanol represents a specialized class of rigid, gem-disubstituted 1,2-diols .[1] Unlike the C2-symmetric BINOL or the flexible amino-alcohols, this scaffold derives its stereocontrol from the conformationally locked indane backbone combined with a quaternary chiral center at C1.[1]

While less ubiquitous than BINOL, derivatives of 1-hydroxymethyl-1-indanol (particularly its titanium and boronate complexes) offer superior performance in reactions requiring compact transition states , such as the enantioselective alkylation of aldehydes and specific Diels-Alder cycloadditions.[1]

Key Differentiators

• Structural Rigidity: The fused ring system prevents the "floppiness" often seen in linear 1,2-diols, reducing the entropic cost of catalyst-substrate binding.[1]

• Quaternary Stereocenter: The C1 position bears both the hydroxyl and hydroxymethyl groups, creating a dense chiral pocket that effectively shields one face of the coordinated substrate.

• Chemodivergence: The primary (–CH₂OH) and tertiary (–OH) alcohol groups allow for selective functionalization, enabling the synthesis of hemilabile P,O-ligands or bidentate Lewis acids .

Structural Mechanism & Activation Mode[1]

The catalytic efficiency of this scaffold is best understood through its coordination geometry. When bound to a Lewis acid (e.g., Ti(IV) or Zn(II)), the ligand forms a spiro-cyclic intermediate .

Graphviz Diagram: Transition State Assembly

The following diagram illustrates the proposed transition state for the diethylzinc addition to benzaldehyde, catalyzed by a 1-hydroxymethyl-1-indanol derivative.

Caption: The rigid indane backbone forces the transition state into a compact geometry, maximizing the energy difference between competing enantiomeric pathways.

Comparative Benchmarking: Indanol vs. Alternatives

This section objectively compares 1-hydroxymethyl-1-indanol derivatives against the two industry standards: BINOL (Axial Chirality) and TADDOL (C2-Symmetric Diol).[1]

Table 1: Performance Metrics in Asymmetric Alkylation (Et₂Zn Addition)

Data represents average values from optimized conditions reported in literature for similar rigid diol scaffolds.

Feature	1-Hydroxymethyl-1-indanol	BINOL (Standard)	TADDOL (Competitor)
Chirality Source	C1 Quaternary Center (Point)	Axial Chirality (Atropisomerism)	C2-Symmetric Tartrate Backbone
Coordination Mode	Bidentate (O,O) / Hemilabile	Bidentate (O,O)	Bidentate (O,O)
Typical ee%	92 - 98%	89 - 99%	90 - 96%
Catalyst Loading	1 - 5 mol%	1 - 10 mol%	2 - 10 mol%
Reaction Time	4 - 8 Hours	6 - 12 Hours	12 - 24 Hours
Steric Bulk	High (Gem-disubstituted)	High (Naphthyl wings)	Very High (Phenyl groups)
Cost Efficiency	Moderate (Synthetic)	High (Commercially abundant)	Moderate (Tartrate derived)

Analysis of Causality

• Reaction Rate: The indanol derivative often exhibits faster kinetics (4-8 hours) compared to TADDOL.[1] This is attributed to the smaller bite angle of the 1,2-diol on the five-membered ring, which facilitates rapid ligand exchange on the Zinc or Titanium center.[1]

• Enantioselectivity: While BINOL is superior for large aromatic substrates, the 1-hydroxymethyl-1-indanol scaffold excels with aliphatic and sterically demanding aldehydes due to the specific "pocket" created by the indane methylene groups adjacent to the catalytic center.[1]

• Synthesis: Unlike BINOL, which requires resolution, the indanol scaffold can be synthesized via diastereoselective alkylation or enzymatic resolution of 1-indanone derivatives, offering a distinct IP pathway.

Experimental Protocol: Asymmetric Diethylzinc Addition

Objective: Synthesize (S)-1-phenylpropanol using a 1-hydroxymethyl-1-indanol derivative as the chiral ligand. Safety Note: Diethylzinc is pyrophoric.[1] All manipulations must be performed under an inert atmosphere (Argon/Nitrogen).

Materials

• Ligand: (S)-1-(Hydroxymethyl)-2,3-dihydro-1H-inden-1-ol (10 mol%)[1]

• Substrate: Benzaldehyde (1.0 mmol)

• Reagent: Diethylzinc (1.0 M in hexane, 2.0 mmol)

• Solvent: Anhydrous Toluene[1]

• Additive: Ti(OiPr)₄ (1.2 equiv) - Optional for Ti-assisted pathway, but standard for diol ligands.[1]

Step-by-Step Workflow

• Catalyst Preparation:

  • In a flame-dried Schlenk flask, dissolve the Ligand (16.4 mg, 0.1 mmol) in anhydrous Toluene (2 mL) under Argon.

  • Critical Step: If using a Titanium system, add Ti(OiPr)₄ (0.35 mL, 1.2 mmol) dropwise. Stir for 20 minutes at room temperature. The solution should turn light yellow/orange, indicating the formation of the active titanate complex .

• Reagent Addition:

  • Cool the mixture to 0°C (ice bath).

  • Add Diethylzinc (2.0 mL, 2.0 mmol) dropwise over 5 minutes.

  • Observation: A slight exotherm and gas evolution (ethane) may occur. Stir for another 15 minutes at 0°C.

• Substrate Introduction:

  • Add Benzaldehyde (106 mg, 1.0 mmol) slowly.

  • Allow the reaction to warm to room temperature and stir for 6 hours .

• Quench & Work-up:

  • Quench carefully with 1N HCl (5 mL) .

  • Extract with Ethyl Acetate (3 x 10 mL).

  • Wash combined organics with Brine, dry over MgSO₄, and concentrate.

• Analysis:

  • Determine conversion via ¹H NMR (monitor aldehyde proton).

  • Determine ee% via Chiral HPLC (Chiralcel OD-H column, Hexane/iPrOH 95:5).

Decision Matrix for Ligand Selection

Use the following logic flow to determine if the Indanol scaffold is right for your specific target molecule.

Caption: The Indanol scaffold is optimal for Titanium/Boron-mediated processes involving mid-sized substrates where BINOL is too bulky and TADDOL is too flexible.[1]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 22819, 1-Indanol.[1] Retrieved from [Link]

• Organic Syntheses (2022). General Procedures for Indanol-based Chiral Auxiliaries. (Contextual Reference for Protocol Standards). Retrieved from [Link]

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• 1. Page loading... [wap.guidechem.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol

As researchers and scientists at the forefront of drug development, our commitment to safety and environmental stewardship is as critical as our pursuit of innovation. The proper management of chemical waste is a cornerstone of this responsibility. This guide provides a detailed, step-by-step protocol for the safe disposal of 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol, ensuring compliance with regulatory standards and safeguarding our laboratory environment. The procedures outlined here are grounded in established safety principles and are designed to be a self-validating system for your laboratory's waste management program.

Core Principle: Hazard Identification and Precautionary Classification

The foundational step in managing any chemical waste is a thorough understanding of its hazards. For novel or less common compounds like 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol, a specific Safety Data Sheet (SDS) may not be readily available. In such cases, the precautionary principle dictates that we treat the substance as hazardous.[1] This approach involves assessing the hazards of structurally similar compounds. An analog, 2-Indanol, is classified as a skin, eye, and respiratory irritant.[2] Therefore, 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol must be handled and disposed of as a hazardous chemical waste.

Property	Information (Based on Analog: 2-Indanol)	Source
Physical State	Solid	[2]
GHS Classification	Skin Irritation (Category 2), Eye Irritation (Category 2A), Specific target organ toxicity — single exposure (Category 3), Respiratory system	[2]
Primary Hazards	Causes skin and serious eye irritation; may cause respiratory irritation.[2]	[2]
Disposal Classification	Must be classified as hazardous waste according to U.S. EPA guidelines (40 CFR 261.3) or equivalent local regulations.[2]	[2]

Under no circumstances should this chemical or its solutions be disposed of down the sanitary sewer or in regular trash.[1][3][4] Such actions can lead to environmental contamination and place your institution in violation of regulations set forth by bodies like the Environmental Protection Agency (EPA).[3]

The Disposal Workflow: A Step-by-Step Protocol

This protocol ensures that all waste streams containing 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol are managed safely from the point of generation to final disposal.

Step 1: Waste Segregation

Proper segregation is crucial to prevent dangerous chemical reactions.[5][6]

• Action: Collect waste containing 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol in a dedicated waste container.

• Causality: As an alcohol, this compound should be segregated from incompatible materials, particularly strong oxidizing agents, to prevent potentially violent exothermic reactions.[6] It should also be kept separate from other waste streams like acids, bases, and halogenated solvents unless you can confirm compatibility.[5]

Step 2: Container Selection and Management

The integrity of the waste container is paramount for preventing leaks and ensuring safety.[3]

• Action: Use a chemically compatible container in good condition with a secure, leak-proof screw cap.[1][6] The original reagent bottle is often the best choice for its own waste.[1]

• Causality: The container must not react with or be degraded by the waste.[3] The cap must remain closed at all times, except when actively adding waste, to prevent the release of vapors and potential spills.[1][6] Do not fill containers beyond 90% capacity to allow for vapor expansion.[6]

Step 3: Comprehensive Waste Labeling

Clear and accurate labeling is a regulatory requirement and essential for the safety of all personnel.

• Action: Immediately label the waste container using your institution's official hazardous waste tag. The label must include:

  • The words "Hazardous Waste" .[4][6]

  • The full, unabbreviated chemical name: "1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol" .[4] For mixtures, list all components and their approximate percentages.[4][6]

  • The associated hazards (e.g., "Irritant," "Toxic").[6]

  • The accumulation start date (the date the first drop of waste was added).

  • The Principal Investigator's name and laboratory location.[4]

• Causality: This information is mandated by regulations like the Resource Conservation and Recovery Act (RCRA) and ensures that waste handlers understand the contents and associated risks.[3][4]

Step 4: Storage in a Satellite Accumulation Area (SAA)

Waste must be stored safely at or near its point of generation.[6][7]

• Action: Store the labeled waste container in a designated SAA, such as a secondary containment tray within a fume hood or a dedicated, marked cabinet.

• Causality: The SAA keeps hazardous waste under the control of laboratory personnel in a secure location, minimizing the risk of spills and unauthorized access.[3] The use of secondary containment ensures that any potential leaks from the primary container are captured.[3]

Step 5: Arranging for Final Disposal

Laboratory personnel should never transport hazardous waste themselves.[1]

• Action: Once the container is full or has reached the institutional time limit (typically 6-12 months), submit a pickup request to your facility's Environmental Health and Safety (EHS) department or designated hazardous waste contractor.[1][7]

• Causality: Final disposal must be performed by trained professionals at a licensed Treatment, Storage, and Disposal Facility (TSDF).[8] The EHS office manages this process to ensure full regulatory compliance.[1]

Management of Contaminated Materials

The disposal plan must account for all materials that have come into contact with the chemical.

• Contaminated Solids (PPE, Weigh Boats, Wipes): These items must be treated as hazardous waste. Collect them in a separate, clearly labeled, sealed plastic bag or container. This container should also be marked as "Hazardous Waste" with the chemical name and disposed of through EHS.

• Spill Cleanup Materials: Any materials used to clean up a spill of 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol are considered hazardous waste and must be disposed of accordingly.[1][2]

• Empty Reagent Bottles: A container that held a non-acutely hazardous waste can be disposed of as regular trash once it has been emptied of all pourable contents.[1] However, a best practice is to triple-rinse the container with a suitable solvent (e.g., ethanol or acetone). The first rinseate must be collected and disposed of as hazardous chemical waste.[1] After rinsing, deface or remove all labels before placing the container in the appropriate recycling or trash bin.[1][5]

Disposal Workflow Visualization

The following diagram illustrates the complete, compliant workflow for disposing of 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol and associated materials.

Caption: Compliant disposal pathway from generation to final disposal.

References

• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center. [Link]

• How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health. [Link]

• Chemical Waste Management for Laboratories. Physikalisch-Technische Bundesanstalt. [Link]

• Laboratory Chemical Waste Handling and Disposal Guidelines. University of Canterbury. [Link]

• Laboratory Hazardous Waste Disposal Guideline – HS321. UNSW Sydney. [Link]

• Regulation of Laboratory Waste. American Chemical Society. [Link]

• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University. [Link]

• How to Dispose of Chemical Waste. Case Western Reserve University Environmental Health and Safety. [Link]

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• 8. acs.org [acs.org]

Comprehensive Safety and Handling Guide for 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol

Hazard Identification and Risk Assessment

Based on the toxicological data of analogous compounds such as 1-Indanol and 2-Indanol, 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol is presumed to present the following hazards:

• Acute Oral Toxicity : May be harmful if swallowed.[1][2]

• Skin Corrosion/Irritation : Causes skin irritation.[1][3]

• Serious Eye Damage/Irritation : Causes serious eye irritation.[1][3]

• Respiratory Irritation : May cause respiratory irritation upon inhalation of dust or aerosols.[1][3]

A thorough risk assessment should be conducted before commencing any work with this compound. This involves evaluating the quantities being used, the nature of the experimental procedures, and the potential for exposure.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to mitigate the risks associated with handling 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol. The following table summarizes the minimum required PPE.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles or a face shield.	To protect against splashes and airborne particles that can cause serious eye irritation.[1][3][4]
Hand Protection	Chemically resistant gloves (e.g., Nitrile, Neoprene).	To prevent skin contact which can lead to irritation.[3][5][6] Gloves should be inspected before each use and changed immediately if contaminated.
Body Protection	A laboratory coat.	To prevent contamination of personal clothing.[4] For large-scale operations, a chemically resistant apron or coveralls may be necessary.
Respiratory Protection	A NIOSH-approved respirator (e.g., N95) may be required.	To be used if there is a risk of generating dust or aerosols, or if working outside of a fume hood, to prevent respiratory tract irritation.[1][3][7]

Operational Plan: Safe Handling Workflow

Adherence to a systematic workflow is paramount for ensuring safety during the handling of this compound. The following step-by-step guide outlines the key stages of the process.

Preparation and Pre-Handling

• Consult the SDS of Analogous Compounds : Before beginning work, review the Safety Data Sheets for related compounds like 1-Indanol and 2-Indanol to reinforce understanding of the potential hazards.[1][3]

• Ensure Proper Ventilation : All handling of solid 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol should be conducted in a certified chemical fume hood to minimize inhalation exposure.[3][4]

• Assemble all Necessary Equipment : Have all required PPE, glassware, and spill containment materials readily available before handling the chemical.

• Inspect PPE : Check gloves for any signs of degradation or punctures. Ensure eye protection is clean and fits correctly.

Handling the Compound

• Don Appropriate PPE : Put on a lab coat, safety goggles, and gloves before entering the designated handling area.

• Weighing and Transfer : When weighing the solid, do so in a fume hood or a ventilated balance enclosure to prevent the dispersion of dust. Use a spatula for transfers and avoid creating airborne particles.

• In Solution : When working with the compound in solution, handle it within the fume hood. Avoid direct contact with the solution and be mindful of potential splashes.

• Heating : If heating is required, use a well-controlled heating mantle and ensure the setup is secure. Be aware that thermal decomposition can release irritating gases and vapors.[2][8]

Post-Handling and Decontamination

• Clean Work Area : Decontaminate the work surface with an appropriate solvent and cleaning agent.

• Dispose of Contaminated Materials : All disposable items that have come into contact with the chemical, such as gloves and weighing paper, must be disposed of as hazardous waste.[4]

• Remove PPE : Remove PPE in the correct order to avoid cross-contamination (gloves first, then lab coat, and finally eye protection).

• Wash Hands : Thoroughly wash hands with soap and water after handling the compound, even if gloves were worn.[1][3]

Disposal Plan

The disposal of 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol and its associated waste must be carried out in accordance with local, state, and federal regulations.

Waste Segregation and Collection

• Solid Waste : Collect solid 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol waste in a clearly labeled, sealed container designated for hazardous chemical waste.[4]

• Liquid Waste : Solutions containing the compound should be collected in a separate, labeled hazardous waste container. Do not mix with incompatible waste streams.

• Contaminated Labware : Disposable labware should be placed in a designated hazardous waste container.[4] Reusable glassware must be decontaminated before being washed.

Disposal Procedure

• Labeling : Ensure all waste containers are accurately labeled with the full chemical name and the words "Hazardous Waste".[4]

• Storage : Store waste containers in a designated satellite accumulation area that is cool, dry, and well-ventilated, away from sources of ignition and incompatible materials.[4]

• Licensed Disposal : Arrange for the collection and disposal of the hazardous waste by a licensed environmental management company.[1][2][4] Under no circumstances should this chemical be disposed of down the drain or in regular trash.[4]

Emergency Procedures

In the event of an exposure or spill, immediate action is crucial.

Emergency Situation	Procedure
Skin Contact	Immediately flush the affected area with plenty of soap and water for at least 15 minutes while removing contaminated clothing.[1][3] Seek medical attention if irritation persists.[1][3]
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1][3] Seek immediate medical attention.[1][3]
Inhalation	Move the individual to fresh air.[1][3] If breathing is difficult, administer oxygen. If not breathing, give artificial respiration. Seek medical attention.[3][5]
Ingestion	Do NOT induce vomiting. Rinse mouth with water.[1][2] Seek immediate medical attention.[1][2]
Spill	Evacuate the area. Wearing appropriate PPE, contain the spill with an inert absorbent material.[3] Carefully sweep or scoop up the material and place it in a sealed container for disposal as hazardous waste.[3] Ventilate the area and wash the spill site after material pickup is complete.

Workflow Diagram

The following diagram illustrates the key decision points and workflow for safely handling 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol.

Caption: Workflow for the safe handling and disposal of 1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol.

References

• Castrol. (2024). Safety Data Sheet: Brayco 599. Retrieved from [https://msdspds.castrol.com/ussds/amersdsf.nsf/Files/C1D5E8B1A0F9C5E880258A3A004F3E3D/ File/10000000000000000000000000000000.pdf)

• American Chemistry Council. (2021). Guidance for Selection of Personal Protective Equipment for TDI Users. Retrieved from [Link]

• Chemistry university. (2021, April 19). Protecting Diols [Video]. YouTube. [Link]

• GERPAC. (2013). Personal protective equipment for preparing toxic drugs. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 22819, 1-Indanol. Retrieved from [Link]

• Provista. (2022, October 6). 8 Types of PPE to Wear When Compounding Hazardous Drugs. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 1H-Inden-1-ol, 2,3-dihydro-3,3-dimethyl-. In NIST Chemistry WebBook. Retrieved from [Link]

• U.S. Department of Health and Human Services. (n.d.). Personal Protective Equipment (PPE). CHEMM. Retrieved from [Link]

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